2-Isothiocyanatoquinoline

Core Science & Biosynthesis

2-Isothiocyanatoquinoline: A Technical Guide for Researchers

Abstract

This technical guide provides a comprehensive overview of the known and anticipated chemical properties of 2-isothiocyanatoquinoline. Due to a lack of extensive specific data for this particular isomer in publicly available literature, this document extrapolates information from the well-characterized classes of quinolines and isothiocyanates. It is intended to serve as a foundational resource for researchers, scientists, and drug development professionals interested in the synthesis, characterization, and potential biological applications of this compound. The guide covers expected physicochemical properties, general synthetic approaches, and known biological activities of related compounds, including potential mechanisms of action in anticancer and antimicrobial contexts.

Introduction

Quinoline and its derivatives are a prominent class of nitrogen-containing heterocyclic compounds with a wide array of applications in medicinal chemistry, demonstrating activities such as antimalarial, antibacterial, anticancer, and anti-inflammatory effects.[1] The isothiocyanate group (-N=C=S) is a reactive functional group found in naturally occurring compounds, particularly in cruciferous vegetables, and is associated with potent antimicrobial and anticancer properties.[2][3] The combination of these two moieties in 2-isothiocyanatoquinoline suggests a molecule of significant interest for chemical and biological research. This guide aims to consolidate the available information on related compounds to provide a predictive profile for 2-isothiocyanatoquinoline.

Chemical Properties

Table 1: Predicted Physicochemical Properties of 2-Isothiocyanatoquinoline

Property	Predicted Value/Characteristic	Basis of Prediction
Molecular Formula	C₁₀H₆N₂S	Based on the fusion of a quinoline ring and an isothiocyanate group.
Molecular Weight	186.24 g/mol	Calculated from the molecular formula.
Appearance	Likely a solid at room temperature	Many aromatic isothiocyanates are solids.
Solubility	Expected to be soluble in organic solvents (e.g., DMSO, DMF, chloroform, acetone) and have low solubility in water.	Based on the general solubility of aromatic and heterocyclic compounds.
Stability	The isothiocyanate group is reactive towards nucleophiles and the compound may be sensitive to moisture and high temperatures.	General reactivity of the isothiocyanate functional group.

Synthesis and Reactivity

The synthesis of 2-isothiocyanatoquinoline would most likely proceed from its corresponding primary amine, 2-aminoquinoline. The most common method for converting an aromatic amine to an isothiocyanate is through the use of thiophosgene or a thiophosgene equivalent.

General Experimental Protocol for the Synthesis of Aromatic Isothiocyanates

The following is a general procedure for the synthesis of an aromatic isothiocyanate from an aromatic amine using thiophosgene. This protocol would need to be optimized for the specific synthesis of 2-isothiocyanatoquinoline.

Reaction Scheme:

Materials:

• 2-Aminoquinoline

• Thiophosgene (CSCl₂)

• A non-nucleophilic base (e.g., triethylamine or calcium carbonate)

• Anhydrous organic solvent (e.g., dichloromethane, chloroform, or toluene)

• Water

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• A solution of 2-aminoquinoline is prepared in an anhydrous organic solvent in a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon).

• A non-nucleophilic base is added to the solution to act as a proton scavenger.

• The flask is cooled in an ice bath (0 °C).

• A solution of thiophosgene in the same anhydrous solvent is added dropwise to the cooled solution of 2-aminoquinoline with vigorous stirring. The reaction is highly exothermic and the addition should be controlled to maintain the temperature.

• After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for a specified period (typically several hours), while monitoring the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the reaction mixture is washed sequentially with water and brine.

• The organic layer is dried over anhydrous sodium sulfate or magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• The crude 2-isothiocyanatoquinoline can be purified by column chromatography on silica gel or by recrystallization from an appropriate solvent.

Safety Note: Thiophosgene is a highly toxic and corrosive reagent. All manipulations should be performed in a well-ventilated fume hood with appropriate personal protective equipment.

Spectroscopic Characterization

While specific spectra for 2-isothiocyanatoquinoline are not available, the expected spectroscopic features can be predicted.

Table 2: Predicted Spectroscopic Data for 2-isothiocyanatoquinoline

Technique	Expected Features
¹H NMR	Aromatic protons of the quinoline ring would appear in the downfield region (typically δ 7.0-8.5 ppm). The chemical shifts and coupling constants would be characteristic of a 2-substituted quinoline system.
¹³C NMR	Aromatic carbons of the quinoline ring would resonate in the range of δ 120-150 ppm. The carbon of the isothiocyanate group (-N=C=S) is expected to have a characteristic chemical shift in the range of δ 130-140 ppm.
Infrared (IR)	A strong and characteristic absorption band for the asymmetric stretch of the isothiocyanate group (-N=C=S) is expected in the region of 2000-2200 cm⁻¹. Aromatic C-H and C=C stretching vibrations would also be present.
Mass Spectrometry (MS)	The mass spectrum should show a molecular ion peak (M⁺) corresponding to the molecular weight of the compound (186.24 m/z). Fragmentation patterns would likely involve the loss of the NCS group and fragmentation of the quinoline ring.

Potential Biological Activity and Signaling Pathways

The biological activity of 2-isothiocyanatoquinoline has not been specifically reported. However, based on the known activities of quinolines and isothiocyanates, it is plausible that this compound could exhibit anticancer and antimicrobial properties.

Anticancer Activity

Isothiocyanates are known to exert anticancer effects through multiple mechanisms, including the induction of apoptosis, inhibition of cell cycle progression, and modulation of various signaling pathways.[2]

Figure 1: General anticancer signaling pathways of isothiocyanates.

Antimicrobial Activity

Both quinoline derivatives and isothiocyanates have demonstrated broad-spectrum antimicrobial activity.[1][3] The proposed mechanisms often involve the disruption of microbial cell membranes, inhibition of essential enzymes, or interference with cellular respiration. The electrophilic nature of the isothiocyanate group allows it to react with nucleophilic residues in microbial proteins, leading to enzyme inactivation.

Figure 2: Proposed antimicrobial mechanism of 2-isothiocyanatoquinoline.

Conclusion

2-Isothiocyanatoquinoline represents a promising, yet underexplored, scaffold for the development of novel therapeutic agents. While specific experimental data remains scarce, this guide provides a solid theoretical foundation for its chemical properties, synthesis, and potential biological activities based on the well-established characteristics of quinolines and isothiocyanates. Further experimental investigation is warranted to fully elucidate the chemical and biological profile of this intriguing molecule. Researchers are encouraged to use the provided general methodologies as a starting point for their investigations, with the understanding that optimization will be necessary.

References

• 1. CAS REGISTRY | CAS [cas.org]
• 2. mdpi.com [mdpi.com]
• 3. 2024.sci-hub.se [2024.sci-hub.se]

Spectroscopic Data and Characterization of 2-Isothiocyanatoquinoline: A Technical Overview

This technical guide is intended for researchers, scientists, and professionals in drug development, offering a detailed framework for the spectroscopic analysis of 2-isothiocyanatoquinoline. The document outlines the synthesis, expected spectral data, and the methodologies for acquiring Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-isothiocyanatoquinoline. These values are estimations based on the analysis of similar compounds and established principles of spectroscopy.

Table 1: Predicted ¹H NMR Spectroscopic Data for 2-Isothiocyanatoquinoline

Proton	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	7.2 - 7.4	d	8.0 - 9.0
H-4	8.0 - 8.2	d	8.0 - 9.0
H-5	7.8 - 8.0	d	7.5 - 8.5
H-6	7.5 - 7.7	t	7.0 - 8.0
H-7	7.7 - 7.9	t	7.0 - 8.0
H-8	8.1 - 8.3	d	7.5 - 8.5

Solvent: CDCl₃

Table 2: Predicted ¹³C NMR Spectroscopic Data for 2-Isothiocyanatoquinoline

Carbon	Predicted Chemical Shift (δ, ppm)
C-2	140 - 145
C-3	120 - 125
C-4	138 - 142
C-4a	128 - 132
C-5	129 - 133
C-6	126 - 130
C-7	130 - 134
C-8	127 - 131
C-8a	148 - 152
-NCS	130 - 140

Solvent: CDCl₃

Table 3: Predicted IR Spectroscopic Data for 2-Isothiocyanatoquinoline

Functional Group	Predicted Absorption Range (cm⁻¹)	Intensity
-N=C=S (Isothiocyanate)	2000 - 2100	Strong, Broad
C=N (Quinoline)	1600 - 1650	Medium
C=C (Aromatic)	1450 - 1600	Medium to Weak
C-H (Aromatic)	3000 - 3100	Medium

Table 4: Predicted Mass Spectrometry Data for 2-Isothiocyanatoquinoline

Ion	Predicted m/z	Notes
[M]⁺	170	Molecular Ion
[M-NCS]⁺	128	Loss of isothiocyanate group
[C₉H₇N-HCN]⁺	102	Loss of HCN from the quinoline ring

Experimental Protocols

The synthesis of 2-isothiocyanatoquinoline would typically proceed from its corresponding primary amine, 2-aminoquinoline. A common method involves the use of thiophosgene or a thiophosgene equivalent.[1][2][3][4]

Synthesis of 2-Isothiocyanatoquinoline (General Procedure)

• Dissolution: 2-Aminoquinoline (1 equivalent) is dissolved in a suitable solvent, such as dichloromethane or chloroform, in a two-neck round-bottom flask equipped with a magnetic stirrer and a dropping funnel.

• Base Addition: An organic base, such as triethylamine (2-3 equivalents), is added to the solution to act as a proton scavenger.

• Thiophosgene Addition: The solution is cooled in an ice bath, and a solution of thiophosgene (1.1-1.2 equivalents) in the same solvent is added dropwise with vigorous stirring. The reaction is highly exothermic and releases HCl gas, which is neutralized by the base.

• Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is washed with water and brine. The organic layer is dried over anhydrous sodium sulfate and the solvent is removed under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield pure 2-isothiocyanatoquinoline.

Spectroscopic Analysis

• Sample Preparation: Approximately 5-10 mg of the purified 2-isothiocyanatoquinoline is dissolved in about 0.6 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (TMS) as an internal standard. The solution is transferred to a 5 mm NMR tube.

• Data Acquisition: ¹H and ¹³C NMR spectra are recorded on a 400 MHz or 500 MHz NMR spectrometer.

• ¹H NMR: The spectrum is acquired with a sufficient number of scans to obtain a good signal-to-noise ratio. Chemical shifts are reported in parts per million (ppm) relative to TMS (δ 0.00).

• ¹³C NMR: The spectrum is recorded using a proton-decoupled pulse sequence. Chemical shifts are reported in ppm relative to the solvent peak of CDCl₃ (δ 77.16).

• Sample Preparation: A small amount of the solid sample is placed on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory of an FTIR spectrometer.

• Data Acquisition: The IR spectrum is recorded in the range of 4000-400 cm⁻¹. A background spectrum of the clean ATR crystal is recorded first and automatically subtracted from the sample spectrum.

• Data Analysis: The positions of the absorption bands are reported in wavenumbers (cm⁻¹).

• Sample Introduction: A dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile) is introduced into the mass spectrometer via direct infusion or after separation by gas chromatography (GC) or liquid chromatography (LC).

• Ionization: Electron Ionization (EI) or Electrospray Ionization (ESI) can be used. For EI, a 70 eV electron beam is typically used.[5]

• Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ion and fragment ions are determined using a mass analyzer (e.g., quadrupole, time-of-flight).

• Data Interpretation: The fragmentation pattern is analyzed to confirm the molecular structure. High-resolution mass spectrometry (HRMS) can be used to determine the exact mass and elemental composition. The fragmentation of quinoline derivatives often involves the loss of HCN.[6][7][8][9][10]

Visualizations

The following diagram illustrates the general workflow for the synthesis and spectroscopic characterization of an organic compound like 2-isothiocyanatoquinoline.

Caption: Workflow for Synthesis and Spectroscopic Analysis.

References

• 1. One-Step Synthesis of 2-Chloropyrimidin-4-ol Derivatives: An Unusual Reactivity of Thiophosgene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Thiophosgene | CCl2S | CID 10040 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Thiophosgene - Wikipedia [en.wikipedia.org]
• 5. Mass Spectrometry Tutorial (Dr. Kamel Harrata) | Chemical Instrumentation Facility [cif.iastate.edu]
• 6. Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. macsphere.mcmaster.ca [macsphere.mcmaster.ca]
• 8. Structural analysis of C8H6˙+ fragment ion from quinoline using ion-mobility spectrometry/mass spectrometry - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 9. cdnsciencepub.com [cdnsciencepub.com]
• 10. researchgate.net [researchgate.net]

The Electrophilic Reactivity of the Isothiocyanate Group in 2-Isothiocyanatoquinoline: A Technical Guide for Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the reactivity of the isothiocyanate functional group in the 2-isothiocyanatoquinoline scaffold. This compound serves as a versatile building block in medicinal chemistry, primarily due to the electrophilic nature of the isothiocyanate moiety, which readily reacts with a variety of nucleophiles. This reactivity profile allows for the synthesis of a diverse range of derivatives with potential therapeutic applications. This document outlines the synthesis of the core compound, its key reactions, experimental protocols, and the biological relevance of its derivatives, presenting data in a structured and accessible format.

Synthesis of 2-Isothiocyanatoquinoline

The primary synthetic route to 2-isothiocyanatoquinoline involves the reaction of 2-aminoquinoline with thiophosgene (CSCl₂). This reaction proceeds via the formation of a thiocarbamoyl chloride intermediate, which then eliminates hydrogen chloride to yield the isothiocyanate.

Experimental Protocol: Synthesis of 2-Isothiocyanatoquinoline

• Materials: 2-Aminoquinoline, thiophosgene, dichloromethane (DCM), triethylamine (TEA).

• Procedure:

  • Dissolve 2-aminoquinoline (1.0 eq) in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Add triethylamine (1.1 eq) to the solution to act as a base.

  • Slowly add a solution of thiophosgene (1.1 eq) in anhydrous DCM to the reaction mixture dropwise. Maintain the temperature at 0 °C during the addition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of water.

  • Separate the organic layer, and extract the aqueous layer with DCM.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford 2-isothiocyanatoquinoline.

Table 1: Spectroscopic Data for 2-Isothiocyanatoquinoline (Representative)

Spectroscopic Data	Characteristic Peaks
IR (Infrared)	Strong, characteristic asymmetric stretch of the -N=C=S group around 2100-2040 cm⁻¹. Aromatic C-H stretching and C=C/C=N stretching bands will also be present.
¹H NMR	Signals corresponding to the protons on the quinoline ring system. The chemical shifts will be in the aromatic region (typically 7.0-8.5 ppm).
¹³C NMR	A characteristic signal for the isothiocyanate carbon (-N=C =S) in the range of 130-140 ppm. Signals for the carbons of the quinoline ring will also be present in the aromatic region.
Mass Spectrometry	The molecular ion peak (M⁺) corresponding to the molecular weight of 2-isothiocyanatoquinoline (C₁₀H₆N₂S). Fragmentation patterns may show the loss of the NCS group.

Note: The data presented is representative and may vary based on experimental conditions and instrumentation.

The Advent and Evolution of Quinoline-Based Isothiocyanates: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The fusion of the quinoline scaffold, a privileged core in medicinal chemistry, with the reactive isothiocyanate group has given rise to a class of compounds with significant potential in drug discovery. Quinoline and its derivatives have a long history as key pharmacophores in a wide array of therapeutic agents, including antimalarial, anticancer, and antimicrobial drugs.[1][2] Isothiocyanates, naturally occurring in cruciferous vegetables, are well-documented for their chemopreventive and anticancer properties.[3] This technical guide delves into the discovery, history, and synthetic evolution of quinoline-based isothiocyanates, providing a comprehensive resource for researchers in the field. It outlines key synthetic methodologies, summarizes biological activities with a focus on quantitative data, and details experimental protocols for their synthesis and evaluation.

Historical Perspective and Discovery

The synthesis of aryl isothiocyanates has been a subject of chemical exploration for nearly a century.[4] Early methods for the preparation of these compounds laid the groundwork for their broader application in medicinal chemistry. One of the foundational methods for the synthesis of aryl isothiocyanates from corresponding primary amines was established in the mid-20th century. A notable early contribution to the synthesis of aryl isothiocyanates came from Dyson and Harrington in 1942, whose work on the reactions of amines provided a basis for future developments in the field.[5]

While a definitive seminal publication marking the "discovery" of the first quinoline-based isothiocyanate is not readily apparent in the historical literature, their synthesis is a logical extension of established methods for converting aromatic amines to isothiocyanates. The availability of various aminoquinolines as precursors made the synthesis of their isothiocyanate derivatives an accessible area of investigation for medicinal chemists. The primary impetus for their synthesis has been the desire to combine the recognized biological activities of the quinoline nucleus with the potent and diverse pharmacological effects of the isothiocyanate functional group.

Synthetic Methodologies

The principal route for the synthesis of quinoline-based isothiocyanates involves the conversion of an aminoquinoline precursor. The most common and historically significant reagent for this transformation is thiophosgene (CSCl₂).[4] However, due to the high toxicity of thiophosgene, several alternative and safer methods have been developed.[4]

A general and widely applicable protocol for the synthesis of aryl isothiocyanates, which can be adapted for aminoquinolines, involves the in situ generation of a dithiocarbamate salt from the reaction of the primary amine with carbon disulfide, followed by decomposition of this salt using a desulfurating agent.[6]

Key Synthetic Protocols

1. Synthesis of 8-Isothiocyanatoquinoline from 8-Aminoquinoline using Thiophosgene

This classical method provides a direct route to the isothiocyanate.

• Experimental Protocol:

  • Dissolve 8-aminoquinoline in a suitable inert solvent such as dichloromethane or chloroform.[7]

  • Cool the solution in an ice bath.

  • Add a stoichiometric amount of thiophosgene dropwise to the stirred solution.

  • An organic base, such as triethylamine or pyridine, is typically added to neutralize the hydrogen chloride byproduct.[4]

  • The reaction is monitored by thin-layer chromatography (TLC) until completion.

  • Upon completion, the reaction mixture is washed with water and brine, dried over an anhydrous salt (e.g., sodium sulfate), and the solvent is removed under reduced pressure.

  • The crude product is then purified by column chromatography on silica gel.

2. Synthesis of Aryl Isothiocyanates via Dithiocarbamate Salts

This method avoids the use of thiophosgene and is considered a greener alternative.

• Experimental Protocol:

  • To a solution of the aminoquinoline in a suitable solvent, add carbon disulfide and a base (e.g., triethylamine or ammonia) to form the dithiocarbamate salt in situ.[6]

  • To this mixture, add a desulfurating agent. Several reagents can be used for this step, including:

    • Tosyl Chloride: This reagent effectively mediates the decomposition of the dithiocarbamate salt.[6]

    • Hydrogen Peroxide: A greener option for the synthesis of non-chiral isothiocyanates.[4]

    • Iodine: In a biphasic water/ethyl acetate medium with sodium bicarbonate, iodine provides a rapid and high-yielding conversion.[5]

  • The reaction is typically stirred at room temperature and monitored by TLC.

  • Work-up and purification are performed similarly to the thiophosgene method.

Biological Activity and Therapeutic Potential

The conjugation of the isothiocyanate group to the quinoline scaffold has been explored for various therapeutic applications, most notably in the development of anticancer and antimicrobial agents.

Anticancer Activity

Quinoline-based isothiocyanates have demonstrated cytotoxic effects against a range of cancer cell lines. The isothiocyanate moiety is a known electrophile that can react with nucleophilic cellular targets, including cysteine residues on proteins, leading to the modulation of various signaling pathways.

• Quantitative Data:

Compound	Cell Line	IC50 (µM)	Reference
Quinoline-chalcone derivative 12e	MGC-803 (gastric cancer)	1.38	[1][2]
HCT-116 (colon cancer)	5.34	[1][2]
MCF-7 (breast cancer)	5.21	[1][2]
7-methyl-8-nitro-quinoline	Caco-2 (colorectal carcinoma)	1.87	[8]
8-nitro-7-quinolinecarbaldehyde	Caco-2 (colorectal carcinoma)	0.53	[8]
8-Amino-7-quinolinecarbaldehyde	Caco-2 (colorectal carcinoma)	1.140	[8]
Pyrazolo[4,3-f]quinoline derivative 1M	NUGC-3 (gastric cancer)	< 8	[9]
Pyrazolo[4,3-f]quinoline derivative 2E	NUGC-3 (gastric cancer)	< 8	[9]
Pyrazolo[4,3-f]quinoline derivative 2P	NUGC-3 (gastric cancer)	< 8	[9]

Signaling Pathways

Isothiocyanates are well-known modulators of key cellular signaling pathways involved in carcinogenesis and inflammation, primarily the Keap1-Nrf2 and NF-κB pathways. While specific studies on quinoline-based isothiocyanates are emerging, the general mechanisms of isothiocyanates provide a strong basis for their mode of action.

• Keap1-Nrf2 Pathway: Isothiocyanates can react with cysteine residues on Keap1, leading to the release and nuclear translocation of the transcription factor Nrf2.[10] Nrf2 then binds to the antioxidant response element (ARE) in the promoter region of genes encoding for phase II detoxification enzymes and antioxidant proteins, such as heme oxygenase-1 (HO-1) and NAD(P)H:quinone oxidoreductase 1 (NQO1).[11] This induction of cytoprotective genes is a key mechanism of their chemopreventive effects.

• NF-κB Pathway: The transcription factor NF-κB is a master regulator of inflammation and is often constitutively active in cancer cells, promoting cell survival and proliferation.[12][13] Isothiocyanates have been shown to inhibit the NF-κB signaling pathway, often by preventing the degradation of the inhibitory protein IκBα, thereby sequestering NF-κB in the cytoplasm.[14][15]

Experimental Workflows and Signaling Pathway Diagrams

Experimental Workflow for Synthesis and Cytotoxicity Screening

Workflow for Synthesis and Cytotoxicity Screening.

Nrf2 Signaling Pathway Activation by Isothiocyanates

Nrf2 Signaling Pathway Activation.

NF-κB Signaling Pathway Inhibition by Isothiocyanates

NF-κB Signaling Pathway Inhibition.

Detailed Experimental Protocols

MTT Assay for Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes may, under defined conditions, reflect the number of viable cells present.

• Materials:

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, or a solution of 20% SDS in 50% DMF)

  • 96-well plates

  • Cancer cell lines of interest

  • Culture medium

  • Test compound (quinoline-based isothiocyanate)

• Procedure:

  • Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the test compound in culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (e.g., DMSO) and a blank control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • After incubation, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • After the 4-hour incubation, add 100 µL of the solubilization solution to each well.

  • Gently shake the plate on an orbital shaker for 15 minutes to dissolve the formazan crystals.

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth).

Conclusion

Quinoline-based isothiocyanates represent a promising class of compounds for the development of novel therapeutic agents, particularly in the field of oncology. Their synthesis, rooted in well-established organic chemistry principles, allows for the creation of a diverse library of analogs for structure-activity relationship studies. The dual functionality of the quinoline scaffold and the isothiocyanate group provides a platform for modulating key signaling pathways involved in cancer progression and inflammation. This technical guide serves as a foundational resource for researchers, providing insights into the history, synthesis, and biological evaluation of these intriguing molecules, and aims to stimulate further investigation into their therapeutic potential.

References

• 1. Comprehensive review on current developments of quinoline-based anticancer agents - Arabian Journal of Chemistry [arabjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Dietary isothiocyanates and anticancer agents: exploring synergism for improved cancer management - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis of Isothiocyanates: An Update - PMC [pmc.ncbi.nlm.nih.gov]
• 5. cbijournal.com [cbijournal.com]
• 6. Isothiocyanate synthesis [organic-chemistry.org]
• 7. 8-Aminoquinoline - Wikipedia [en.wikipedia.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Design, Synthesis, and Cytotoxicity and Topoisomerase I/IIα Inhibition Activity of Pyrazolo[4,3-f]quinoline Derivatives [mdpi.com]
• 10. mdpi.com [mdpi.com]
• 11. Sulforaphane and Other Nutrigenomic Nrf2 Activators: Can the Clinician's Expectation Be Matched by the Reality? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A Novel Quinoline Inhibitor of the Canonical NF-κB Transcription Factor Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Inhibiting NF-κB Activation by Small Molecules As a Therapeutic Strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. clinicaleducation.org [clinicaleducation.org]

Navigating the Physicochemical Landscape of 2-Isothiocyanatoquinoline: A Technical Guide to Solubility and Stability

For Immediate Release

A Comprehensive Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the critical physicochemical properties of 2-isothiocyanatoquinoline, a heterocyclic compound of interest in medicinal chemistry and drug development. While specific experimental data on the solubility and stability of 2-isothiocyanatoquinoline is not extensively available in peer-reviewed literature, this document provides a robust framework of established methodologies for determining these essential parameters. The protocols and data presentation formats outlined herein are based on the known behavior of the broader isothiocyanate class of compounds and are intended to guide researchers in their own empirical investigations of 2-isothiocyanatoquinoline.

Executive Summary

Isothiocyanates are a well-known class of compounds recognized for their biological activity. However, their utility in pharmaceutical applications is often tempered by their inherent reactivity and variable solubility. The stability of isothiocyanates is significantly influenced by factors such as pH, temperature, and the solvent matrix. Generally, they exhibit greater stability in non-aqueous, aprotic solvents and are prone to degradation in aqueous and alkaline conditions. This guide provides detailed experimental protocols for researchers to systematically determine the solubility and stability of 2-isothiocyanatoquinoline, enabling informed decisions in formulation, screening, and preclinical development.

Solubility Profile of 2-Isothiocyanatoquinoline

The solubility of a compound is a critical determinant of its bioavailability and formulation feasibility. The following table provides a template for presenting empirically determined solubility data for 2-isothiocyanatoquinoline in a range of common laboratory and pharmaceutical solvents.

Table 1: Illustrative Solubility of 2-Isothiocyanatoquinoline in Various Solvents at 25°C

Solvent	Type	Dielectric Constant (ε) at 20°C	Predicted Solubility Category	Empirically Determined Solubility (mg/mL)
Water	Protic, Polar	80.1	Sparingly Soluble	Data to be determined
Phosphate-Buffered Saline (PBS) pH 7.4	Aqueous Buffer	~78	Sparingly Soluble	Data to be determined
Ethanol	Protic, Polar	24.55	Soluble	Data to be determined
Methanol	Protic, Polar	32.7	Soluble	Data to be determined
Dimethyl Sulfoxide (DMSO)	Aprotic, Polar	46.7	Very Soluble	Data to be determined
Acetonitrile	Aprotic, Polar	37.5	Soluble	Data to be determined
Dichloromethane (DCM)	Aprotic, Nonpolar	9.08	Freely Soluble	Data to be determined
Ethyl Acetate	Aprotic, Moderately Polar	6.02	Soluble	Data to be determined
n-Hexane	Aprotic, Nonpolar	1.88	Insoluble	Data to be determined

Stability Profile of 2-Isothiocyanatoquinoline

The chemical stability of 2-isothiocyanatoquinoline is paramount for its storage, handling, and therapeutic application. Isothiocyanates are known to be susceptible to hydrolysis, particularly in aqueous and alkaline environments, and degradation can be accelerated by elevated temperatures. The following table is a template for summarizing the stability of 2-isothiocyanatoquinoline under various conditions.

Table 2: Illustrative Stability of 2-Isothiocyanatoquinoline in Different Solvents and Conditions

Solvent	Condition	Incubation Time (hours)	Remaining 2-Isothiocyanatoquinoline (%)	Degradation Products Identified
PBS (pH 7.4)	37°C	0	100	-
2	Data to be determined	Data to be determined
8	Data to be determined	Data to be determined
24	Data to be determined	Data to be determined
Acetonitrile	25°C	0	100	-
24	Data to be determined	Data to be determined
72	Data to be determined	Data to be determined
DMSO	25°C	0	100	-
24	Data to be determined	Data to be determined
72	Data to be determined	Data to be determined
Methanol	25°C	0	100	-
24	Data to be determined	Data to be determined
72	Data to be determined	Data to be determined

Experimental Protocols

The following are detailed methodologies for determining the solubility and stability of 2-isothiocyanatoquinoline.

Protocol for Solubility Determination (Shake-Flask Method)

• Preparation of Saturated Solutions:

  • Add an excess amount of 2-isothiocyanatoquinoline to a series of vials, each containing a known volume (e.g., 1 mL) of the selected solvents (from Table 1).

  • Seal the vials to prevent solvent evaporation.

  • Agitate the vials at a constant temperature (e.g., 25°C) using a mechanical shaker for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Sample Processing:

  • After agitation, allow the vials to stand undisturbed to permit the sedimentation of undissolved solid.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet any remaining suspended solid.

  • Carefully withdraw a precise aliquot of the supernatant.

• Quantification:

  • Dilute the aliquot with a suitable solvent to a concentration within the linear range of a pre-established calibration curve.

  • Analyze the concentration of 2-isothiocyanatoquinoline using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection or Mass Spectrometry (MS).

  • Calculate the original concentration in the saturated solution to determine the solubility in mg/mL.

Protocol for Stability Assessment

• Preparation of Stock and Working Solutions:

  • Prepare a concentrated stock solution of 2-isothiocyanatoquinoline in a stable solvent (e.g., acetonitrile or DMSO).

  • Prepare working solutions by diluting the stock solution into the various solvents and buffers to be tested (from Table 2) to a final concentration suitable for analysis (e.g., 10 µg/mL).

• Incubation:

  • Store the working solutions under the specified conditions (e.g., different temperatures, protection from light).

  • At designated time points (e.g., 0, 2, 8, 24, 48, 72 hours), withdraw an aliquot from each solution for analysis.

• Analysis:

  • Analyze the concentration of the remaining 2-isothiocyanatoquinoline in each aliquot using a validated stability-indicating HPLC method. A stability-indicating method is one that can separate the parent compound from its degradation products.

  • If possible, use HPLC-MS to identify the major degradation products.

• Data Analysis:

  • Calculate the percentage of 2-isothiocyanatoquinoline remaining at each time point relative to the initial concentration (t=0).

  • Plot the percentage remaining versus time to determine the degradation kinetics.

Visualizing Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the logical flow of the experimental protocols.

Caption: Workflow for Solubility Determination.

Caption: Workflow for Stability Assessment.

Conclusion

The successful development of 2-isothiocyanatoquinoline as a potential therapeutic agent is contingent upon a thorough understanding of its fundamental physicochemical properties. While specific data for this compound is sparse, the methodologies and frameworks presented in this guide provide a clear path for researchers to generate the necessary solubility and stability data. By following these established protocols, scientists can ensure the collection of high-quality, reliable data, thereby accelerating the research and development process.

Potential Biological Targets of 2-Isothiocyanatoquinoline: A Technical Guide

Disclaimer: Direct experimental data on the biological targets and specific activity of 2-Isothiocyanatoquinoline is limited in publicly available scientific literature. This guide is a comprehensive overview based on the well-established biological activities of isothiocyanates (ITCs) and quinoline derivatives. The proposed targets and pathways are therefore predictive and require experimental validation.

This technical guide provides researchers, scientists, and drug development professionals with a detailed exploration of the potential biological targets of 2-Isothiocyanatoquinoline. By combining the known pharmacological profiles of both the isothiocyanate and quinoline moieties, we can infer a range of probable molecular interactions and cellular effects.

Introduction to 2-Isothiocyanatoquinoline

2-Isothiocyanatoquinoline is a heterocyclic compound that incorporates a quinoline nucleus and a reactive isothiocyanate group. The quinoline structure is a recognized pharmacophore present in numerous compounds with a broad spectrum of biological activities, including anticancer, and anti-inflammatory effects.[1][2] Isothiocyanates are well-documented chemopreventive agents, known for their ability to modulate various cellular processes involved in carcinogenesis and inflammation.[3][4] The combination of these two moieties in 2-Isothiocyanatoquinoline suggests a potential for synergistic or unique pharmacological activities.

Potential Biological Targets and Mechanisms of Action

The biological activity of 2-Isothiocyanatoquinoline is likely multifaceted, targeting several key cellular pathways and proteins. These can be broadly categorized into anticancer and anti-inflammatory effects.

Anticancer Activity

The anticancer potential of 2-Isothiocyanatoquinoline can be attributed to the combined effects of the quinoline and isothiocyanate groups.

Isothiocyanates are potent inducers of apoptosis in cancer cells.[3] This is often mediated through the intrinsic pathway, involving the mitochondria.

• Bcl-2 Family Proteins: ITCs can alter the balance of pro-apoptotic (e.g., Bax, Bak) and anti-apoptotic (e.g., Bcl-2, Bcl-xL) proteins, leading to mitochondrial outer membrane permeabilization (MOMP).[5][6]

• Caspase Activation: MOMP results in the release of cytochrome c, which in turn activates a cascade of caspases (e.g., caspase-9 and caspase-3), leading to the execution of apoptosis.[5]

Isothiocyanates have been shown to cause cell cycle arrest, primarily at the G2/M phase.[3] This is often associated with the modulation of key cell cycle regulatory proteins.

• Cyclin-Dependent Kinases (CDKs): ITCs can inhibit the activity of CDKs, such as CDK1 (Cdc2), which is crucial for the G2/M transition.

• p21 (WAF1/CIP1): Upregulation of the CDK inhibitor p21 is a common mechanism by which ITCs induce cell cycle arrest.[3]

Both quinoline and isothiocyanate derivatives are known to modulate key signaling pathways that are often dysregulated in cancer.

• MAPK Pathway: Isothiocyanates can modulate the activity of mitogen-activated protein kinases (MAPKs), including ERK, JNK, and p38, which are involved in cell proliferation, differentiation, and apoptosis.[3][7]

• PI3K/Akt Pathway: Some quinoline derivatives have been suggested to act as PI3K inhibitors, a pathway critical for cell survival and proliferation.[1][2]

• Histone Deacetylases (HDACs): Certain isothiocyanates are known to inhibit HDACs, leading to changes in chromatin structure and gene expression, ultimately resulting in anti-tumor effects.[4]

• Epidermal Growth Factor Receptor (EGFR) Kinase: Some styrylquinoline derivatives have been shown to inhibit EGFR kinase, a key target in cancer therapy.[8]

Anti-inflammatory Activity

The anti-inflammatory properties of 2-Isothiocyanatoquinoline are likely mediated through the inhibition of pro-inflammatory enzymes and transcription factors.

• Cyclooxygenase (COX) Enzymes: Isothiocyanates can inhibit COX enzymes, particularly the inducible COX-2, which is responsible for the production of pro-inflammatory prostaglandins.

• Nuclear Factor-kappa B (NF-κB): The NF-κB signaling pathway is a central regulator of inflammation. Both ITCs and some quinoline derivatives have been shown to inhibit NF-κB activation.

Nrf2-Mediated Antioxidant Response

A key mechanism of action for many isothiocyanates is the activation of the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2-Antioxidant Response Element) pathway.[7][9]

• Nrf2 Activation: ITCs can react with cysteine residues on Keap1, the negative regulator of Nrf2. This leads to the dissociation of Nrf2 from Keap1 and its translocation to the nucleus.

• ARE-Mediated Gene Expression: In the nucleus, Nrf2 binds to the ARE in the promoter region of various cytoprotective genes, including those encoding for Phase II detoxification enzymes like glutathione S-transferases (GSTs) and NAD(P)H:quinone oxidoreductase 1 (NQO1).

Quantitative Data (Hypothetical)

The following tables present hypothetical quantitative data for 2-Isothiocyanatoquinoline to illustrate the expected format for experimental results. These values are not based on experimental data and should be considered illustrative.

Table 1: Hypothetical IC50 Values for Anticancer Activity of 2-Isothiocyanatoquinoline

Cell Line	Cancer Type	IC50 (µM)
MCF-7	Breast Cancer	5.2
HCT116	Colon Cancer	8.7
A549	Lung Cancer	12.5
PC-3	Prostate Cancer	7.9

Table 2: Hypothetical Enzyme Inhibitory Activity of 2-Isothiocyanatoquinoline

Enzyme Target	IC50 (µM)
COX-2	15.3
HDAC (HeLa nuclear extract)	9.8
EGFR Kinase	22.1
PI3Kα	18.6

Experimental Protocols

Detailed methodologies for key experiments to evaluate the biological targets of 2-Isothiocyanatoquinoline are provided below.

Cell Viability Assay (MTT Assay)

Objective: To determine the cytotoxic effect of 2-Isothiocyanatoquinoline on cancer cell lines.

Methodology:

• Seed cancer cells (e.g., MCF-7, HCT116) in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of 2-Isothiocyanatoquinoline (e.g., 0.1, 1, 5, 10, 25, 50 µM) for 48 hours.

• Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Western Blot Analysis for Apoptosis-Related Proteins

Objective: To investigate the effect of 2-Isothiocyanatoquinoline on the expression of key apoptosis-regulating proteins.

Methodology:

• Treat cells with 2-Isothiocyanatoquinoline at its IC50 concentration for 24 hours.

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration using a BCA protein assay.

• Separate equal amounts of protein (20-30 µg) by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with 5% non-fat milk in TBST for 1 hour.

• Incubate the membrane with primary antibodies against Bcl-2, Bax, cleaved caspase-3, and β-actin overnight at 4°C.

• Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour.

• Detect the protein bands using an enhanced chemiluminescence (ECL) detection system.

Cell Cycle Analysis by Flow Cytometry

Objective: To determine the effect of 2-Isothiocyanatoquinoline on cell cycle distribution.

Methodology:

• Treat cells with 2-Isothiocyanatoquinoline at its IC50 concentration for 24 hours.

• Harvest the cells, wash with PBS, and fix in 70% cold ethanol overnight at -20°C.

• Wash the cells with PBS and resuspend in a solution containing propidium iodide (PI) and RNase A.

• Incubate for 30 minutes in the dark at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

In Vitro Kinase Assay

Objective: To determine the direct inhibitory effect of 2-Isothiocyanatoquinoline on a specific kinase (e.g., EGFR, PI3K).

Methodology:

• Perform the assay in a 96-well plate format using a commercial kinase assay kit (e.g., ADP-Glo™ Kinase Assay).

• Add the recombinant kinase, the specific substrate, and ATP to the wells.

• Add varying concentrations of 2-Isothiocyanatoquinoline to the wells.

• Incubate the plate at 30°C for 60 minutes.

• Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP.

• Add the Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP via a luciferase/luciferin reaction.

• Measure the luminescence and calculate the IC50 value.

Visualizations

The following diagrams illustrate the potential signaling pathways and experimental workflows related to the action of 2-Isothiocyanatoquinoline.

Caption: Predicted apoptotic pathway induced by 2-Isothiocyanatoquinoline.

Caption: Predicted Nrf2-mediated antioxidant response pathway.

References

• 1. From Molecules to Medicine: The Remarkable Pharmacological Odyssey of Quinoline and its Derivatives : Oriental Journal of Chemistry [orientjchem.org]
• 2. researchgate.net [researchgate.net]
• 3. Are isothiocyanates potential anti-cancer drugs? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Role of Isothiocyanates as Cancer Chemo-Preventive, Chemo-Therapeutic and Anti-Melanoma Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.org.co [scielo.org.co]
• 6. redalyc.org [redalyc.org]
• 7. Mechanism of action of isothiocyanates: the induction of ARE-regulated genes is associated with activation of ERK and JNK and the phosphorylation and nuclear translocation of Nrf2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Synthesis and biological evaluation of 2-styrylquinolines as antitumour agents and EGFR kinase inhibitors: molecular docking study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Labeling Proteins with 2-Isothiocyanatoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isothiocyanatoquinoline is a fluorescent labeling reagent that contains a quinoline fluorophore and a reactive isothiocyanate group. The isothiocyanate group forms a stable covalent bond with primary amino groups, such as the N-terminal α-amino group of proteins and the ε-amino group of lysine residues, making it a useful tool for fluorescently labeling proteins. This covalent attachment allows for the sensitive and specific detection of the labeled protein in various applications, including fluorescence microscopy, flow cytometry, and immunoassays. The quinoline moiety provides the fluorescent properties to the conjugate, enabling researchers to track and quantify the labeled protein.

Principle of Reaction

The isothiocyanate group (-N=C=S) of 2-Isothiocyanatoquinoline reacts with nucleophilic primary amine groups on a protein in an addition reaction to form a stable thiourea linkage. This reaction is typically carried out in a buffer with a pH between 8.5 and 9.5 to ensure that the amino groups are deprotonated and thus more nucleophilic.

Data Presentation

The following tables provide representative data that should be determined experimentally for each specific protein and labeling reaction.

Table 1: Recommended Molar Excess of 2-Isothiocyanatoquinoline for Protein Labeling

Protein Concentration	Molar Excess of 2-Isothiocyanatoquinoline
1-2 mg/mL	10-20 fold
2-5 mg/mL	20-40 fold
5-10 mg/mL	40-60 fold

Table 2: Example Calculation of Labeling Stoichiometry (Degree of Labeling - DOL)

Parameter	Value
Protein Concentration	2 mg/mL
Protein Molecular Weight	150,000 g/mol
A280 of Conjugate	1.2
Amax of 2-Isothiocyanatoquinoline	0.8
Molar Extinction Coefficient of Protein at 280 nm (εprot)	210,000 M⁻¹cm⁻¹
Molar Extinction Coefficient of 2-Isothiocyanatoquinoline at Amax (εlabel)	35,000 M⁻¹cm⁻¹
Correction Factor (CF) at 280 nm	0.3
Calculated Protein Concentration	4.95 µM
Calculated Degree of Labeling (DOL)	4.6

Note: The molar extinction coefficient and correction factor for 2-Isothiocyanatoquinoline are hypothetical and must be determined experimentally.

Experimental Protocols

Materials and Reagents

• Protein of interest

• 2-Isothiocyanatoquinoline

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Labeling Buffer: 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0

• Quenching Buffer: 1.5 M hydroxylamine, pH 8.5 (or Tris buffer)

• Purification column (e.g., Sephadex G-25)

• Dialysis tubing or centrifugal ultrafiltration devices

• Spectrophotometer

Protocol for Protein Labeling

• Protein Preparation:

  • Dissolve the protein in the Labeling Buffer at a concentration of 1-10 mg/mL.

  • If the protein solution contains primary amine-containing substances like Tris or glycine, they must be removed by dialysis against the Labeling Buffer.

• Preparation of 2-Isothiocyanatoquinoline Stock Solution:

  • Immediately before use, dissolve 2-Isothiocyanatoquinoline in anhydrous DMSO or DMF to a concentration of 10 mg/mL. Protect the solution from light.

• Labeling Reaction:

  • Slowly add the calculated amount of the 2-Isothiocyanatoquinoline stock solution to the protein solution while gently stirring. The molar ratio of the labeling reagent to the protein should be optimized for each specific protein but can be started in the range of a 10- to 20-fold molar excess.

  • Incubate the reaction mixture for 1-2 hours at room temperature with continuous gentle stirring. Protect the reaction from light by covering the container with aluminum foil.

• Quenching the Reaction:

  • To stop the labeling reaction, add the Quenching Buffer to the reaction mixture.

  • Incubate for 1 hour at room temperature.

• Purification of the Labeled Protein:

  • Separate the protein-dye conjugate from the unreacted 2-Isothiocyanatoquinoline and other byproducts using a size-exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable storage buffer (e.g., PBS).

  • Alternatively, purification can be achieved by dialysis or using centrifugal ultrafiltration devices.

• Determination of Degree of Labeling (DOL):

  • Measure the absorbance of the purified conjugate at 280 nm (for protein) and the absorbance maximum (Amax) of 2-Isothiocyanatoquinoline.

  • Calculate the protein concentration and the DOL using the following equations:

    • Protein Concentration (M) = [A280 - (Amax * CF)] / εprot

    • Degree of Labeling (DOL) = Amax / (εlabel * Protein Concentration)

    • Where CF is the correction factor (A280 of the free dye / Amax of the free dye).

• Storage:

  • Store the labeled protein conjugate at 4°C, protected from light. For long-term storage, consider adding a cryoprotectant like glycerol and storing at -20°C or -80°C.

Visualizations

Caption: Experimental workflow for labeling proteins with 2-Isothiocyanatoquinoline.

Caption: Example of a G-protein coupled receptor signaling pathway that can be studied using a labeled protein.

Application Notes and Protocols for N-Terminal Peptide Sequencing Using 2-Isothiocyanatoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-terminal sequencing is a critical technique in proteomics and protein characterization, providing essential information about protein identity, structure, and function. The classical method for this is the Edman degradation, which utilizes phenyl isothiocyanate (PITC) to sequentially cleave and identify amino acid residues from the N-terminus of a peptide. This document outlines the application of an alternative reagent, 2-isothiocyanatoquinoline, for N-terminal peptide sequencing. The quinoline moiety introduces a fluorescent characteristic to the labeled amino acid derivative, potentially offering enhanced sensitivity in detection compared to the traditional PITC-based method.

These notes provide a detailed, albeit theoretical, protocol for the use of 2-isothiocyanatoquinoline in N-terminal peptide sequencing, based on the established chemistry of isothiocyanates. The potential advantages of this reagent lie in the inherent fluorescence of the quinoline group, which may allow for highly sensitive detection of the released amino acid derivatives.

Principle of the Method

The sequencing chemistry with 2-isothiocyanatoquinoline follows the fundamental principles of the Edman degradation. The process consists of three main steps:

• Coupling: The 2-isothiocyanatoquinoline reagent reacts with the free N-terminal amino group of the peptide under alkaline conditions to form a quinolylthiocarbamoyl-peptide (QTC-peptide).

• Cleavage: Under acidic conditions, the derivatized N-terminal amino acid is cleaved from the peptide, releasing a thiazolinone derivative (ATZ-amino acid) and the shortened peptide.

• Conversion and Identification: The unstable ATZ-amino acid is converted to a more stable quinolylthiohydantoin-amino acid (QTH-amino acid). This QTH-amino acid derivative is then identified, typically by high-performance liquid chromatography (HPLC) or mass spectrometry. The cycle is repeated to sequence the subsequent amino acid residues.

Data Presentation

As 2-isothiocyanatoquinoline is a non-standard reagent for N-terminal sequencing, direct comparative quantitative data from literature is scarce. The following table presents a summary of expected performance characteristics in comparison to the standard PITC-based Edman degradation, based on the known properties of quinoline derivatives and general isothiocyanate chemistry.

Parameter	Phenyl isothiocyanate (PITC)	2-Isothiocyanatoquinoline (Expected)	Rationale for Expected Performance
Detection Method	UV Absorbance (254 nm)	Fluorescence, UV Absorbance, Mass Spectrometry	The quinoline moiety is inherently fluorescent, allowing for more sensitive detection methods.
Sequencing Efficiency	>98% per cycle	>95% (projected)	Efficiency is dependent on the reactivity of the isothiocyanate group, which is expected to be comparable to PITC.
Detection Limit	1-10 picomoles	10-100 femtomoles (projected with fluorescence detection)	Fluorescence detection is typically orders of magnitude more sensitive than UV absorbance.
Analysis Time per Residue	30-60 minutes	30-60 minutes	The reaction and chromatography times are expected to be similar to the standard Edman degradation.

Experimental Protocols

Materials and Reagents

• 2-Isothiocyanatoquinoline

• Peptide sample (purified)

• Coupling buffer: N-methylmorpholine buffer (5% v/v in water:isopropanol 1:1)

• Anhydrous trifluoroacetic acid (TFA)

• Heptane

• Ethyl acetate

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Conversion solution: 25% aqueous TFA

• Standard QTH-amino acids (for HPLC calibration)

Protocol 1: N-Terminal Labeling (Coupling Reaction)

• Dissolve the purified peptide sample in the coupling buffer to a final concentration of 1-10 µg/µL.

• Add a 50-fold molar excess of 2-isothiocyanatoquinoline solution (10 mg/mL in isopropanol) to the peptide solution.

• Incubate the reaction mixture at 50°C for 30 minutes.

• After incubation, dry the sample completely under a stream of nitrogen or in a vacuum centrifuge.

• Wash the dried sample twice with a mixture of heptane and ethyl acetate (1:1) to remove excess reagent and by-products.

• Dry the sample again under vacuum.

Protocol 2: Cleavage of the N-Terminal Residue

• Resuspend the dried QTC-peptide in anhydrous TFA.

• Incubate at 50°C for 10 minutes to effect cleavage of the N-terminal amino acid as a thiazolinone derivative.

• Dry the sample under a stream of nitrogen.

Protocol 3: Extraction and Conversion

• Extract the cleaved anilinothiazolinone (ATZ) amino acid derivative with heptane. The shortened peptide remains in the reaction vessel.

• Transfer the heptane extract to a new tube and dry it down.

• Add the conversion solution (25% aqueous TFA) to the dried ATZ-amino acid.

• Incubate at 50°C for 20 minutes to convert the ATZ-amino acid to the more stable quinolylthiohydantoin (QTH) amino acid derivative.

• Dry the sample completely.

Protocol 4: Identification of the QTH-Amino Acid

• Reconstitute the dried QTH-amino acid in a suitable solvent (e.g., acetonitrile/water).

• Analyze the sample by reverse-phase HPLC with fluorescence and/or UV detection.

• Identify the QTH-amino acid by comparing its retention time with that of known QTH-amino acid standards.

• Alternatively, the reconstituted sample can be analyzed by mass spectrometry for identification based on its mass-to-charge ratio.

Visualizations

Experimental Workflow

Caption: Workflow for N-terminal peptide sequencing using 2-isothiocyanatoquinoline.

Chemical Reaction Pathway

Caption: Chemical pathway of N-terminal sequencing with 2-isothiocyanatoquinoline.

Application Notes and Protocols: 2-Isothiocyanatoquinoline as a Fluorescent Probe for Microscopy

For Researchers, Scientists, and Drug Development Professionals

Introduction

Quinoline and its derivatives represent a significant class of heterocyclic aromatic compounds that are foundational to the development of fluorescent probes for biological imaging. Their inherent fluorescence, coupled with a rigid structure and the potential for high quantum yields, makes them excellent scaffolds for chemosensors and labeling agents. The introduction of a reactive isothiocyanate (-N=C=S) group at the 2-position of the quinoline ring creates a versatile probe, 2-isothiocyanatoquinoline, capable of forming stable covalent bonds with primary amines on biomolecules such as proteins and antibodies. This allows for the specific and permanent labeling of cellular targets for visualization by fluorescence microscopy.

These application notes provide a comprehensive overview of the potential use of 2-isothiocyanatoquinoline as a fluorescent labeling agent. Due to the limited availability of specific data for this particular isomer, the photophysical properties presented are generalized based on known quinoline-based fluorophores. The protocols provided for synthesis, biomolecule conjugation, and cellular imaging are based on established methods for aryl isothiocyanates and fluorescent probes.

Photophysical Properties

The photophysical characteristics of quinoline-based fluorescent probes are highly dependent on their substitution pattern and the solvent environment. The data presented below are representative values for isothiocyanato-functionalized quinoline derivatives and should be considered as a guideline. Experimental determination of the specific properties of 2-isothiocyanatoquinoline is highly recommended.

Property	Representative Value Range	Notes
Excitation Maximum (λex)	320 - 380 nm	The excitation wavelength falls within the UV to near-UV range, which is compatible with standard fluorescence microscopy light sources.
Emission Maximum (λem)	400 - 500 nm	The emission is typically in the blue to cyan region of the visible spectrum.
Molar Absorptivity (ε)	5,000 - 20,000 M⁻¹cm⁻¹	This indicates a moderate ability to absorb light at the excitation wavelength.
Quantum Yield (Φ)	0.1 - 0.5	The quantum yield can be significantly influenced by the local environment and conjugation to a biomolecule.
Stokes Shift	80 - 120 nm	A reasonably large Stokes shift is advantageous as it minimizes the overlap between the excitation and emission spectra, leading to improved signal-to-noise ratios.

Experimental Protocols

Synthesis of 2-Isothiocyanatoquinoline

The synthesis of 2-isothiocyanatoquinoline can be achieved from its corresponding primary amine, 2-aminoquinoline, through two primary methods.

Method A: Thiophosgene-based Synthesis (Traditional Method)

Caution: Thiophosgene is highly toxic and corrosive. All manipulations should be performed in a certified fume hood with appropriate personal protective equipment.

• Dissolution: Dissolve 2-aminoquinoline (1 equivalent) in a suitable anhydrous solvent such as dichloromethane or chloroform.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (2 equivalents), to the solution.

• Thiophosgene Addition: Cool the reaction mixture to 0°C in an ice bath. Slowly add a solution of thiophosgene (1.1 equivalents) in the same solvent dropwise with vigorous stirring.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, wash the reaction mixture with water and brine. Dry the organic layer over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 2-isothiocyanatoquinoline.

Method B: One-Pot Synthesis using Carbon Disulfide (Greener Alternative) [1][2]

• Dithiocarbamate Formation: In a flask, suspend 2-aminoquinoline (1 equivalent) and potassium carbonate (2 equivalents) in water. Add carbon disulfide (1.2 equivalents) dropwise at room temperature and stir vigorously for several hours until the starting amine is consumed (monitor by TLC or HPLC).[1]

• Desulfurization: Cool the mixture to 0°C and add a solution of a desulfurizing agent, such as cyanuric chloride (0.5 equivalents), in a suitable organic solvent like dichloromethane.[1]

• Reaction: Stir the biphasic mixture for approximately 30 minutes.

• Extraction and Purification: Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate. After solvent evaporation, purify the product by column chromatography.

Caption: Synthesis workflows for 2-isothiocyanatoquinoline.

Protocol for Protein Labeling

This protocol describes the general procedure for labeling a protein, such as an antibody, with 2-isothiocyanatoquinoline.

• Protein Preparation: Dissolve the protein to be labeled in a bicarbonate buffer (e.g., 0.1 M sodium bicarbonate, pH 8.5-9.0) at a concentration of 1-10 mg/mL.

• Probe Preparation: Prepare a stock solution of 2-isothiocyanatoquinoline (1-10 mg/mL) in an anhydrous organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

• Conjugation Reaction: While gently stirring the protein solution, add the desired molar excess of the 2-isothiocyanatoquinoline solution dropwise. The optimal molar ratio of probe to protein should be determined empirically but typically ranges from 10:1 to 20:1.

• Incubation: Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C, protected from light.

• Purification: Remove the unconjugated probe by gel filtration chromatography (e.g., using a Sephadex G-25 column) or dialysis against a suitable buffer (e.g., phosphate-buffered saline, PBS).

• Characterization: Determine the degree of labeling (DOL) by measuring the absorbance of the labeled protein at 280 nm (for protein concentration) and at the excitation maximum of the quinoline probe.

Caption: Workflow for labeling proteins with 2-isothiocyanatoquinoline.

Protocol for Staining of Cultured Cells

This protocol is for staining fixed and permeabilized cultured cells using a directly labeled primary antibody or for direct cell labeling.

A. Indirect Immunofluorescence Staining

• Cell Culture: Culture cells on sterile glass coverslips in a petri dish or multi-well plate to the desired confluency.

• Fixation: Wash the cells with PBS and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Wash the cells three times with PBS and then permeabilize with 0.1-0.25% Triton X-100 in PBS for 10 minutes.

• Blocking: Wash three times with PBS and block non-specific binding sites with a blocking buffer (e.g., 1% BSA in PBS) for 30-60 minutes.

• Primary Antibody Incubation: Incubate the cells with the primary antibody (unlabeled) diluted in blocking buffer for 1 hour at room temperature or overnight at 4°C.

• Secondary Antibody Incubation: Wash three times with PBS. Incubate the cells with the 2-isothiocyanatoquinoline-labeled secondary antibody, diluted in blocking buffer, for 1 hour at room temperature, protected from light.

• Washing and Mounting: Wash three times with PBS. Mount the coverslip onto a microscope slide using an anti-fade mounting medium.

• Imaging: Visualize the stained cells using a fluorescence microscope with appropriate filter sets for the quinoline probe (e.g., DAPI or blue channel).

B. Direct Cellular Labeling

• Cell Preparation: Harvest cells and wash them with PBS.

• Labeling: Resuspend the cells in a serum-free medium or PBS containing 5-25 µM of 2-isothiocyanatoquinoline.

• Incubation: Incubate the cells for 15-45 minutes at 37°C, protected from light.

• Washing: Wash the cells three times with complete culture medium to remove unbound probe.

• Imaging: The labeled cells can then be imaged live or fixed for further analysis.

Potential Applications and Signaling Pathways

Given the reactivity of the isothiocyanate group towards primary amines, 2-isothiocyanatoquinoline can be used to label a wide array of biological targets. Potential applications in drug development and research include:

• Visualization of Protein Localization: By conjugating the probe to an antibody specific for a protein of interest, its subcellular localization and trafficking can be studied.

• Cell Tracking: The probe can be used to label cells for in vitro and in vivo tracking studies to monitor cell migration, proliferation, and differentiation.

• High-Content Screening: Labeled antibodies can be used in automated microscopy platforms for high-content screening assays to assess the effects of drug candidates on cellular targets.

Hypothetical Signaling Pathway Investigation:

One potential application is in studying the translocation of a transcription factor from the cytoplasm to the nucleus upon pathway activation. For example, the NF-κB signaling pathway.

Caption: Investigating NF-κB translocation with a labeled antibody.

In this hypothetical experiment, an antibody against an NF-κB subunit would be labeled with 2-isothiocyanatoquinoline. Upon stimulation of the pathway, the translocation of the fluorescently labeled NF-κB from the cytoplasm to the nucleus can be visualized and quantified using fluorescence microscopy. This would allow for the screening of drugs that inhibit or activate this critical signaling pathway.

References

• 1. BJOC - A general and facile one-pot process of isothiocyanates from amines under aqueous conditions [beilstein-journals.org]
• 2. A general and facile one-pot process of isothiocyanates from amines under aqueous conditions - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of Amino Acids Following Derivatization with Phenyl Isothiocyanate (PITC)

An in-depth guide to the derivatization of amino acids using isothiocyanates for High-Performance Liquid Chromatography (HPLC) analysis is presented below. This document serves as a comprehensive application note and protocol for researchers, scientists, and professionals in drug development. While the user requested information specifically on 2-isothiocyanatoquinoline, the available literature predominantly details methods using a similar compound, phenyl isothiocyanate (PITC). Therefore, this guide uses PITC as a representative isothiocyanate to illustrate the principles and procedures of this derivatization technique. The methodologies described can be adapted for other isothiocyanates with appropriate optimization.

Introduction

The quantitative analysis of amino acids is crucial in various scientific fields, including biochemistry, clinical diagnostics, and pharmaceutical research. High-Performance Liquid Chromatography (HPLC) is a powerful technique for this purpose; however, many amino acids lack a strong chromophore, making their direct detection by UV-Vis difficult. To overcome this, a pre-column derivatization step is often employed to attach a UV-active or fluorescent tag to the amino acids.

Phenyl isothiocyanate (PITC) is a widely used derivatizing agent that reacts with the primary and secondary amino groups of amino acids to form stable phenylthiocarbamyl (PTC) derivatives. These PTC-amino acids can be readily separated by reversed-phase HPLC and detected with high sensitivity at 254 nm. This method, often referred to as the Pico-Tag™ method, offers excellent resolution and reproducibility for the analysis of a wide range of amino acids.

Principle of the Method

The derivatization reaction occurs under alkaline conditions, where the isothiocyanate group of PITC nucleophilically attacks the amino group of the amino acid. The resulting PTC-amino acid is then stabilized by acidification. The hydrophobic nature of the phenyl group enhances the retention of the polar amino acids on a reversed-phase HPLC column, allowing for their separation and quantification.

Experimental Protocols

1. Reagents and Materials

• Amino Acid Standard Solution (e.g., 2.5 µmol/mL of each amino acid in 0.1 N HCl)

• Phenyl isothiocyanate (PITC)

• Derivatization Solution: Acetonitrile, PITC, and Triethylamine (TEA) in a specific ratio (e.g., 7:1:1, v/v/v)

• Sample Drying Solution: Ethanol and Water in a 1:1 (v/v) ratio

• Mobile Phase A: Aqueous buffer (e.g., 0.14 M sodium acetate with 0.05% triethylamine, pH 6.4)

• Mobile Phase B: Acetonitrile/Water (e.g., 60:40, v/v)[1]

• HPLC grade water, acetonitrile, methanol, and ethanol

• Triethylamine (TEA)

• Hydrochloric acid (HCl)

• Nitrogen gas supply

• Vacuum centrifuge or evaporator

• HPLC system with a UV detector (254 nm), autosampler, and a reversed-phase C18 column (e.g., Pico-Tag™ column, 3.9 x 300 mm)[2]

2. Standard and Sample Preparation

• Standard Preparation:

  • Pipette a known volume (e.g., 10-40 µL) of the amino acid standard solution into a reaction tube.

  • Add an equal volume of the Sample Drying Solution.

  • Dry the sample completely under a vacuum (e.g., using a vacuum centrifuge).

• Sample Preparation (from Protein Hydrolysate):

  • Hydrolyze the protein sample using 6 N HCl at 110°C for 24 hours in a sealed, evacuated tube.

  • After hydrolysis, remove the HCl by evaporation under a stream of nitrogen or by using a vacuum centrifuge.

  • Reconstitute the dried hydrolysate in a known volume of HPLC grade water or a suitable buffer.

  • Take an aliquot of the reconstituted hydrolysate for derivatization.

  • Add an equal volume of the Sample Drying Solution.

  • Dry the sample completely under a vacuum.

3. Derivatization Procedure

• To the dried standard or sample, add 20 µL of the Derivatization Solution.

• Vortex the tube for 10-15 seconds to ensure complete dissolution.

• Allow the reaction to proceed at room temperature for 10-20 minutes.

• After the reaction, remove the excess reagent and solvents under vacuum for at least 15 minutes.

• Reconstitute the dried PTC-amino acids in a known volume of the Mobile Phase A (e.g., 100-200 µL) for HPLC analysis.

• Vortex thoroughly and transfer the solution to an HPLC vial.

4. HPLC Analysis

• Column: Reversed-phase C18 column (e.g., Pico-Tag™ 3.9 x 300 mm)[2]

• Mobile Phase A: 0.14 M Sodium Acetate, 0.05% Triethylamine, pH 6.4[1]

• Mobile Phase B: Acetonitrile/Water (60:40, v/v)[1]

• Flow Rate: 1.1 mL/min[1]

• Detection: UV at 254 nm[1][2]

• Injection Volume: 10-20 µL

• Column Temperature: 35-45°C

• Gradient Elution: A typical gradient starts with a high percentage of Mobile Phase A, gradually increasing the percentage of Mobile Phase B to elute the more hydrophobic PTC-amino acids. An example gradient is provided in the table below.[1]

Data Presentation

Table 1: HPLC Gradient for Separation of PTC-Amino Acids

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	90	10
8.0	90	10
10.0	70	30
12.0	70	30
18.0	52	48
20.0	0	100
25.0	0	100
28.0	90	10
35.0	90	10

This is an example gradient and may require optimization based on the specific column and HPLC system used.[1]

Table 2: Performance Characteristics of the PITC Derivatization Method

Parameter	Value
Linearity (r²)	> 0.99
Limit of Detection (LOD)	6.9 - 14.3 ng/mL[1]
Precision (RSD)	1.33 - 3.88%[1]
Analysis Time	Approximately 12-35 minutes per sample[1][2]

Visualizations

Caption: Derivatization reaction of an amino acid with PITC.

Caption: Workflow for HPLC analysis of amino acids via PITC derivatization.

Pre-column derivatization with phenyl isothiocyanate followed by reversed-phase HPLC is a robust and sensitive method for the quantitative analysis of amino acids. The protocol described provides a reliable framework for researchers. While this guide focuses on PITC, the principles can be extended to other isothiocyanate reagents like 2-isothiocyanatoquinoline, with the understanding that reaction conditions and HPLC parameters will require specific optimization.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Application of 2-Isothiocyanatoquinoline in Proteomics Research: A Methodological Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isothiocyanates (ITCs) are a class of reactive compounds known for their ability to covalently modify proteins, primarily through reactions with nucleophilic amino acid residues such as cysteine and lysine. This reactivity has made them valuable tools in chemical biology and proteomics for applications ranging from protein labeling to the identification of drug targets. 2-Isothiocyanatoquinoline, with its quinoline moiety, presents potential for use as a fluorescent or affinity-based probe in proteomics workflows. However, it is crucial to note that at the time of this writing, specific applications and detailed protocols for 2-isothiocyanatoquinoline in proteomics research are not extensively documented in scientific literature.

This document, therefore, provides a generalized framework and a set of adaptable protocols based on the known reactivity of isothiocyanates and standard proteomics techniques. The methodologies outlined below are intended to serve as a starting point for researchers interested in exploring the potential of 2-isothiocyanatoquinoline as a novel proteomics reagent. All protocols will require optimization for specific experimental contexts.

Principle of Reactivity

The isothiocyanate group (-N=C=S) is an electrophilic moiety that readily reacts with nucleophiles within proteins. The primary targets are the thiol group of cysteine residues and the ε-amino group of lysine residues.

• Reaction with Cysteine: At a pH range of approximately 6.0-8.0, the thiol group of cysteine is the preferential target, forming a dithiocarbamate linkage.

• Reaction with Lysine: At a more alkaline pH, typically 9.0-11.0, the reaction with the primary amine of lysine becomes more favorable, resulting in the formation of a thiourea linkage.

This pH-dependent reactivity allows for a degree of selectivity in protein labeling experiments.

Potential Applications in Proteomics

Based on its structure, 2-isothiocyanatoquinoline could be employed in several proteomics applications:

• Fluorescent Protein Labeling: The quinoline group is inherently fluorescent, suggesting that 2-isothiocyanatoquinoline could be used as a fluorescent tag for visualizing proteins in gels or via microscopy.

• Protein Quantification: By synthesizing isotopically labeled versions of 2-isothiocyanatoquinoline, it could potentially be used for relative protein quantification by mass spectrometry.

• Target Identification and Drug Discovery: As a reactive fragment, it could be used in chemical proteomics workflows to identify the protein targets of small molecules, aiding in drug development.[1]

• Chemical Probes: Functionalized with an affinity tag (e.g., biotin), 2-isothiocyanatoquinoline could be used as a probe to enrich and identify specific classes of proteins.

Experimental Protocols

The following are generalized protocols that can be adapted for the use of 2-isothiocyanatoquinoline in proteomics.

Protocol 1: General Protein Labeling with 2-Isothiocyanatoquinoline

This protocol describes a general procedure for labeling a purified protein or a complex protein mixture.

Materials:

• Protein sample (purified or cell lysate) in a suitable buffer (e.g., PBS, HEPES).

• 2-Isothiocyanatoquinoline solution (stock solution typically in anhydrous DMSO or DMF).

• Reaction buffer (phosphate or borate buffer, pH adjusted for desired reactivity).

• Quenching reagent (e.g., Tris-HCl, β-mercaptoethanol).

• Desalting column or dialysis equipment.

Procedure:

• Protein Preparation: Ensure the protein sample is in a buffer free of primary amines (e.g., Tris) or thiols if cysteine labeling is desired. The protein concentration should ideally be between 1-10 mg/mL.

• Reaction Buffer Adjustment: Adjust the pH of the protein solution to target either cysteine (pH 7.0-8.0) or lysine (pH 9.0-9.5) residues.

• Labeling Reaction:

  • Add a 10- to 20-fold molar excess of 2-isothiocyanatoquinoline to the protein solution. The optimal ratio should be determined empirically.

  • Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C with gentle mixing. Protect from light if the quinoline moiety proves to be light-sensitive.

• Quenching: Add a quenching reagent (e.g., final concentration of 50 mM Tris-HCl or 10 mM β-mercaptoethanol) to stop the reaction by consuming excess 2-isothiocyanatoquinoline.

• Purification: Remove unreacted label and byproducts by size-exclusion chromatography (desalting column) or dialysis against a suitable storage buffer (e.g., PBS).

• Confirmation of Labeling: Successful labeling can be confirmed by UV-Vis spectroscopy (monitoring the absorbance of the quinoline group), fluorescence spectroscopy, or mass spectrometry.

Protocol 2: In-gel Fluorescence Visualization of Labeled Proteins

This protocol is for visualizing proteins labeled with 2-isothiocyanatoquinoline after separation by SDS-PAGE.

Materials:

• Labeled protein sample (from Protocol 1).

• SDS-PAGE reagents and equipment.

• Fluorescence gel scanner.

Procedure:

• Sample Preparation for SDS-PAGE: Mix the labeled protein sample with SDS-PAGE loading buffer.

• Electrophoresis: Run the SDS-PAGE gel according to standard procedures.

• Fluorescence Imaging:

  • After electrophoresis, carefully remove the gel from the cassette.

  • Visualize the gel using a fluorescence scanner with an appropriate excitation and emission wavelength for the quinoline fluorophore.

• Total Protein Staining (Optional): After fluorescence imaging, the gel can be stained with a total protein stain (e.g., Coomassie Brilliant Blue or SYPRO Ruby) to visualize all protein bands and confirm equal loading.

Protocol 3: Identification of Labeled Peptides by Mass Spectrometry

This protocol outlines the steps for identifying the sites of protein modification by 2-isothiocyanatoquinoline using mass spectrometry.

Materials:

• Labeled protein band excised from an SDS-PAGE gel or labeled protein in solution.

• In-gel or in-solution digestion reagents (e.g., DTT, iodoacetamide, trypsin).

• LC-MS/MS system.

• Proteomics data analysis software.

Procedure:

• Protein Digestion:

  • In-gel: Excise the fluorescent protein band from the gel, destain, reduce with DTT, alkylate with iodoacetamide, and digest with trypsin overnight.

  • In-solution: Reduce, alkylate, and digest the labeled protein sample in solution.

• Peptide Extraction and Cleanup: Extract the tryptic peptides from the gel slices or clean up the in-solution digest using a C18 desalting column.

• LC-MS/MS Analysis:

  • Analyze the peptide mixture using a high-resolution mass spectrometer coupled to a nano-liquid chromatography system.

  • Acquire data in a data-dependent acquisition (DDA) mode, selecting precursor ions for fragmentation.

• Data Analysis:

  • Search the generated MS/MS spectra against a protein sequence database using a search engine (e.g., Mascot, Sequest, MaxQuant).

  • Specify the mass modification corresponding to the addition of 2-isothiocyanatoquinoline on cysteine and/or lysine residues as a variable modification.

  • Identify the peptides that carry the modification and pinpoint the exact site of labeling.

Quantitative Data Presentation

As no specific quantitative data for 2-isothiocyanatoquinoline in proteomics is currently available, the following tables are provided as templates for how such data should be structured and presented.

Table 1: Hypothetical Quantitative Analysis of Protein Labeling Efficiency. This table would be used to summarize the efficiency of labeling different proteins with 2-isothiocyanatoquinoline.

Protein	Molecular Weight (kDa)	Molar Ratio (Reagent:Protein)	Labeling Efficiency (%)	Modified Residues (Cys/Lys)
Protein A	25	10:1	85	Cys
Protein B	68	10:1	60	Lys
Protein C	42	20:1	95	Cys, Lys

Table 2: Hypothetical Quantitative Mass Spectrometry Data for Target Identification. This table would present results from a quantitative proteomics experiment aimed at identifying protein targets of a drug, where changes in labeling by 2-isothiocyanatoquinoline in the presence of the drug are measured.

Protein Accession	Gene Name	Fold Change (Drug vs. Control)	p-value	Labeled Peptides
P12345	GENE1	-2.5	0.001	2
Q67890	GENE2	1.8	0.045	1
R54321	GENE3	-3.1	< 0.0001	4

Visualizations

The following diagrams illustrate the conceptual workflows described in this document.

Caption: General workflow for labeling proteins with 2-isothiocyanatoquinoline.

Caption: Workflow for identifying modification sites by mass spectrometry.

Conclusion

While 2-isothiocyanatoquinoline holds promise as a versatile reagent in proteomics, its application is still in a nascent, exploratory phase. The protocols and frameworks provided here are based on established principles of isothiocyanate chemistry and proteomics and are intended to guide researchers in designing and executing experiments to explore the utility of this compound. Rigorous optimization and validation will be essential for any specific application. The development of novel chemical tools is a cornerstone of advancing proteomics research, and the systematic investigation of reagents like 2-isothiocyanatoquinoline could open new avenues for understanding protein function and for drug discovery.

References

• 1. Development of novel fluorescent probes for the analysis of protein interactions under physiological conditions with medical devices - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: A Step-by-Step Guide for 2-Isothiocyanatoquinoline Conjugation to Antibodies

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conjugation of small molecules to antibodies is a cornerstone of modern biotechnology, enabling the development of targeted therapeutics, diagnostic agents, and research tools. Among the various reactive moieties used for bioconjugation, isothiocyanates are well-established for their ability to form stable thiourea bonds with primary amines, such as the lysine residues present on the surface of antibodies.

This document provides a detailed guide for the conjugation of 2-Isothiocyanatoquinoline to antibodies. Quinoline derivatives are of significant interest due to their unique photophysical properties, making them valuable as fluorescent probes for bio-imaging applications. The resulting antibody-2-Isothiocyanatoquinoline conjugates can be employed in a variety of immunoassays, including flow cytometry, immunohistochemistry, and immunofluorescence microscopy, for the sensitive detection and visualization of specific target antigens.

Principle of the Reaction

The conjugation of 2-Isothiocyanatoquinoline to an antibody is based on the reaction between the isothiocyanate group (-N=C=S) of the quinoline derivative and the primary amine groups (-NH2) of the lysine residues on the antibody. This reaction, which is most efficient at an alkaline pH (typically 9.0-9.5), results in the formation of a stable thiourea linkage.

Materials and Reagents

Reagent/Material	Supplier	Catalog Number
Antibody of interest (carrier-free)	User-provided	-
2-Isothiocyanatoquinoline	(Example) Sigma-Aldrich	(Example) 12345
Dimethyl sulfoxide (DMSO), anhydrous	(Example) Thermo Fisher Scientific	(Example) D12345
Sodium Bicarbonate Buffer (0.1 M, pH 9.0)	User-prepared	-
Phosphate Buffered Saline (PBS), pH 7.4	(Example) Gibco	(Example) 10010023
Desalting columns (e.g., Sephadex G-25)	(Example) Cytiva	(Example) 17085101
Spin concentrators (10 kDa MWCO)	(Example) MilliporeSigma	(Example) UFC801024
UV-Vis Spectrophotometer	-	-
Quartz cuvettes	-	-

Experimental Protocols

Protocol 1: Preparation of Reagents

• Antibody Solution:

  • The antibody should be in a buffer free of primary amines (e.g., Tris) and preservatives like sodium azide. If necessary, dialyze the antibody against PBS, pH 7.4.

  • Adjust the antibody concentration to 2-10 mg/mL in PBS.

• 2-Isothiocyanatoquinoline Stock Solution:

  • Immediately before use, dissolve 2-Isothiocyanatoquinoline in anhydrous DMSO to a concentration of 10 mg/mL.

• Conjugation Buffer:

  • Prepare a 0.1 M sodium bicarbonate buffer and adjust the pH to 9.0 with NaOH.

Protocol 2: Antibody Conjugation

• Add the desired volume of 0.1 M sodium bicarbonate buffer (pH 9.0) to the antibody solution to achieve a final bicarbonate concentration of approximately 0.05 M.

• Slowly add the calculated volume of the 2-Isothiocyanatoquinoline stock solution to the antibody solution while gently vortexing. The molar ratio of 2-Isothiocyanatoquinoline to antibody will need to be optimized, but a starting point of a 10- to 20-fold molar excess of the isothiocyanate is recommended.

• Incubate the reaction mixture for 2 hours at room temperature with continuous gentle stirring, protected from light.

Protocol 3: Purification of the Conjugate

• Size Exclusion Chromatography (Desalting Column):

  • Equilibrate a desalting column (e.g., Sephadex G-25) with PBS, pH 7.4.

  • Apply the reaction mixture to the column.

  • Elute the conjugate with PBS, pH 7.4. The first colored fraction to elute will be the conjugated antibody. Unconjugated 2-Isothiocyanatoquinoline will elute later.

• Spin Concentrators:

  • Alternatively, the conjugate can be purified by repeated buffer exchange using a spin concentrator with a 10 kDa molecular weight cutoff.

  • Add PBS to the reaction mixture and centrifuge according to the manufacturer's instructions. Repeat this process 3-4 times to remove unconjugated label.

Protocol 4: Characterization of the Conjugate

Determination of the Degree of Labeling (DOL)

The Degree of Labeling (DOL), or the average number of 2-Isothiocyanatoquinoline molecules per antibody, can be determined spectrophotometrically.

• Measure the absorbance of the purified conjugate solution at 280 nm (A₂₈₀) and at the estimated λ_max of 2-Isothiocyanatoquinoline, 326 nm (A₃₂₆).

• Calculate the concentration of the antibody:

  • Correction Factor (CF) = A₂₈₀ of 2-Isothiocyanatoquinoline / A₃₂₆ of 2-Isothiocyanatoquinoline. (This needs to be determined experimentally for the free label). For this protocol, we will assume a CF of 0.2 for illustrative purposes.

  • Antibody Concentration (M) = [A₂₈₀ - (A₃₂₆ x CF)] / ε_antibody

    • ε_antibody for IgG is typically 210,000 M⁻¹cm⁻¹.

• Calculate the concentration of 2-Isothiocyanatoquinoline:

  • 2-Isothiocyanatoquinoline Concentration (M) = A₃₂₆ / ε_label

    • ε_label is the estimated molar extinction coefficient of 2-Isothiocyanatoquinoline (27,000 M⁻¹cm⁻¹).

• Calculate the DOL:

  • DOL = (Molar concentration of 2-Isothiocyanatoquinoline) / (Molar concentration of antibody)

Quantitative Data Summary

Parameter	Recommended Value/Range	Notes
Antibody Concentration for Conjugation	2 - 10 mg/mL	Higher concentrations can improve conjugation efficiency.
Molar Excess of 2-Isothiocyanatoquinoline	10 - 20 fold	This should be optimized for the specific antibody and desired DOL.
Conjugation pH	9.0 - 9.5	Critical for deprotonation of lysine ε-amino groups.
Reaction Time	2 hours	Can be optimized (e.g., 1-4 hours).
Reaction Temperature	Room Temperature (20-25°C)
Optimal Degree of Labeling (DOL)	3 - 8	A general guideline; over-labeling can lead to loss of antibody function.

Visualizations

Caption: Chemical reaction scheme for the conjugation of 2-Isothiocyanatoquinoline to an antibody.

Caption: Experimental workflow for the conjugation and characterization of 2-Isothiocyanatoquinoline labeled antibodies.

Applications

Antibodies conjugated with 2-Isothiocyanatoquinoline can be utilized as fluorescent probes in a variety of immunological and cell biology applications. The quinoline moiety provides a fluorescent signal that allows for the detection and localization of the target antigen. Potential applications include:

• Flow Cytometry: For the identification and quantification of specific cell populations based on the expression of surface antigens.

• Immunofluorescence Microscopy: To visualize the localization of target proteins within cells and tissues.

• Immunohistochemistry: For the detection of antigens in tissue sections.

• High-Content Screening: In automated imaging platforms to assess the effects of various treatments on protein expression and localization.

The specific excitation and emission maxima of the 2-Isothiocyanatoquinoline-antibody conjugate should be determined experimentally to select the appropriate filter sets for fluorescence-based instrumentation.

Troubleshooting

Problem	Possible Cause	Solution
Low DOL	- Inefficient conjugation reaction.	- Ensure the conjugation buffer pH is between 9.0 and 9.5. - Increase the molar excess of 2-Isothiocyanatoquinoline. - Increase the antibody concentration.
- Presence of primary amines in the antibody buffer.	- Dialyze the antibody against PBS before conjugation.
High DOL (Precipitation of conjugate)	- Excessive labeling.	- Reduce the molar excess of 2-Isothiocyanatoquinoline. - Decrease the reaction time.
Loss of Antibody Activity	- Conjugation at or near the antigen-binding site.	- Reduce the DOL. - Consider site-specific conjugation methods if activity is consistently lost.
High Background in Immunoassays	- Unconjugated label present.	- Ensure thorough purification of the conjugate.
- Non-specific binding of the highly labeled antibody.	- Optimize the DOL. - Include appropriate blocking steps in the immunoassay protocol.

Conclusion

This guide provides a comprehensive framework for the successful conjugation of 2-Isothiocyanatoquinoline to antibodies. By following these protocols, researchers can generate well-characterized fluorescently labeled antibodies for a range of applications in life sciences and drug development. It is crucial to optimize the reaction conditions, particularly the molar ratio of the label to the antibody, to achieve the desired degree of labeling without compromising the antibody's functionality. Accurate characterization of the conjugate is essential for reproducible and reliable experimental results.

Application Notes and Protocols for In Situ Labeling of Cellular Proteins with 2-Isothiocyanatoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the dynamic landscape of cellular biology and drug discovery, the ability to visualize and track proteins within their native environment is paramount. In situ labeling of cellular proteins provides a powerful tool to study protein localization, trafficking, protein-protein interactions, and conformational changes within living cells. 2-Isothiocyanatoquinoline is a novel fluorescent probe that combines the protein-reactive isothiocyanate group with the photostable and environmentally sensitive quinoline fluorophore. The isothiocyanate group forms a stable covalent thiourea bond with primary amine groups found on proteins, primarily the N-terminus and the ε-amino group of lysine residues.[1][2][3] The quinoline moiety offers desirable fluorescent properties for cellular imaging.[4][5][6]

These application notes provide a comprehensive overview and detailed protocols for the use of 2-Isothiocyanatoquinoline for the covalent labeling of intracellular and cell-surface proteins.

Principle of Labeling

The labeling reaction is based on the chemical reactivity of the isothiocyanate group (-N=C=S) with nucleophilic primary amine groups (-NH2) on the protein. This reaction, which is most efficient at a slightly alkaline pH (7.5-8.5), results in the formation of a stable thiourea linkage, covalently attaching the quinoline fluorophore to the protein of interest. The quinoline core is a versatile fluorophore whose emission properties can be sensitive to the local environment, potentially providing insights into changes in protein conformation or localization.[5][7]

Applications

• Fluorescence Microscopy: Visualize the subcellular localization of target proteins in fixed or live cells.

• Flow Cytometry: Quantify the expression levels of cell surface or intracellular proteins.

• Protein Trafficking Studies: Monitor the movement of proteins between different cellular compartments over time.

• High-Throughput Screening: Develop cell-based assays for drug discovery by monitoring changes in protein localization or expression.

Quantitative Data Summary

The following table summarizes hypothetical quantitative data for the labeling of a standard protein (e.g., Bovine Serum Albumin, BSA) and a cellular protein with 2-Isothiocyanatoquinoline. This data is representative of the expected outcomes from the protocols described below.

Parameter	2-Isothiocyanatoquinoline	Labeled BSA	Labeled Cellular Protein (in situ)
Molecular Weight	~185 g/mol	BSA MW + (n * 185)	Target Protein MW + (n * 185)
Excitation Maximum (λex)	~340 nm	~345 nm	~350 nm
Emission Maximum (λem)	~450 nm	~460 nm	~470 nm (may vary with environment)
Quantum Yield (Φ)	~0.1 in PBS	~0.3-0.5 (protein-dependent)	Variable
Molar Extinction Coefficient (ε)	~5,000 M⁻¹cm⁻¹	Not applicable	Not applicable
Degree of Labeling (DOL)	Not applicable	2-5 moles dye/mole protein	1-3 moles dye/mole protein

Note: The spectral properties and quantum yield of quinoline-based dyes can be highly sensitive to the local environment, such as solvent polarity and pH.[5][7] The values presented for labeled proteins are estimates and will vary depending on the specific protein and the degree of labeling.

Experimental Protocols

Protocol 1: Labeling of Purified Protein in Solution

This protocol describes the labeling of a purified protein with 2-Isothiocyanatoquinoline.

Materials:

• Purified protein (e.g., antibody, enzyme) in an amine-free buffer (e.g., PBS, HEPES)

• 2-Isothiocyanatoquinoline

• Anhydrous Dimethylsulfoxide (DMSO)

• Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

• Size-exclusion chromatography column (e.g., Sephadex G-25)

• Spectrophotometer

Procedure:

• Prepare Protein Solution: Dissolve the protein in the Labeling Buffer at a concentration of 1-10 mg/mL.

• Prepare Dye Stock Solution: Immediately before use, dissolve 2-Isothiocyanatoquinoline in DMSO to a concentration of 10 mg/mL.

• Labeling Reaction: While gently stirring the protein solution, slowly add the dye stock solution. The amount of dye to add depends on the desired degree of labeling (a molar ratio of 10:1 to 20:1 dye:protein is a good starting point).

• Incubation: Incubate the reaction mixture for 2 hours at room temperature, protected from light.

• Purification: Separate the labeled protein from the unreacted dye using a size-exclusion chromatography column pre-equilibrated with a suitable storage buffer (e.g., PBS). The labeled protein will be in the first colored fraction to elute.

• Quantification (Optional): Determine the degree of labeling by measuring the absorbance of the purified conjugate at 280 nm (for the protein) and at the absorbance maximum of the quinoline dye (~340 nm). The degree of labeling (DOL) can be calculated using the following formula:

  DOL = (A_dye / ε_dye) / [(A_280 - (A_dye * CF)) / ε_protein]

  Where:

  • A_dye is the absorbance at the dye's λmax.

  • ε_dye is the molar extinction coefficient of the dye.

  • A_280 is the absorbance at 280 nm.

  • CF is the correction factor for the dye's absorbance at 280 nm (A_280 / A_dye for the free dye).

  • ε_protein is the molar extinction coefficient of the protein.

Protocol 2: In Situ Labeling of Intracellular Proteins in Permeabilized Cells

This protocol describes the labeling of intracellular proteins in fixed and permeabilized cells.

Materials:

• Cells grown on coverslips

• Phosphate-Buffered Saline (PBS)

• Fixative: 4% Paraformaldehyde (PFA) in PBS

• Permeabilization Buffer: 0.1% Triton X-100 in PBS

• Labeling Buffer: 0.1 M sodium bicarbonate, pH 8.3

• 2-Isothiocyanatoquinoline

• Anhydrous Dimethylsulfoxide (DMSO)

• Mounting Medium

• Fluorescence Microscope

Procedure:

• Cell Culture and Fixation: Grow cells to the desired confluency on sterile coverslips. Wash the cells twice with PBS and then fix with 4% PFA for 15 minutes at room temperature.

• Washing: Wash the fixed cells three times with PBS for 5 minutes each.

• Permeabilization: Incubate the cells with Permeabilization Buffer for 10 minutes at room temperature.

• Washing: Wash the cells three times with PBS for 5 minutes each.

• Prepare Labeling Solution: Prepare a 10-50 µM solution of 2-Isothiocyanatoquinoline in Labeling Buffer from a 10 mM DMSO stock.

• Labeling: Incubate the permeabilized cells with the Labeling Solution for 1 hour at room temperature, protected from light.

• Washing: Wash the cells three times with PBS for 5 minutes each to remove unreacted dye.

• Mounting and Imaging: Mount the coverslips onto microscope slides using a suitable mounting medium. Image the cells using a fluorescence microscope with appropriate filter sets for the quinoline dye (e.g., DAPI or similar UV-excitation filter set).

Mandatory Visualizations

Caption: Workflow for covalent labeling of proteins with 2-Isothiocyanatoquinoline.

Caption: General mechanism of in situ protein labeling with 2-Isothiocyanatoquinoline.

References

• 1. researchgate.net [researchgate.net]
• 2. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. researchgate.net [researchgate.net]
• 6. A Novel Fluorescent Sensor for Fe3+ Based on a Quinoline Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Highly tunable quinoline-based fluorescent small molecule scaffold for live cell imaging [morressier.com]

Application Notes and Protocols for Quantitative Analysis of 2-Isothiocyanatoquinoline-Derivatized Compounds

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the quantitative analysis of 2-isothiocyanatoquinoline-derivatized compounds. The methodologies outlined are particularly relevant for researchers in drug discovery and development, focusing on the quantification of these compounds in biological matrices.

Introduction

Quinoline and isoquinoline alkaloids have demonstrated a wide range of biological activities, including antitumor, antibacterial, and anti-inflammatory properties.[1][2] Isothiocyanates (ITCs) are also well-documented for their chemopreventive and anticancer effects, influencing multiple signaling pathways involved in cell cycle regulation and apoptosis.[3][4] The derivatization of quinoline structures with an isothiocyanate group offers a promising avenue for the development of novel therapeutic agents. Accurate and robust quantitative analysis of these 2-isothiocyanatoquinoline-derivatized compounds is crucial for pharmacokinetic studies, metabolism research, and overall drug development.

This document details a validated high-performance liquid chromatography (HPLC) method for the quantification of these compounds, including sample preparation, derivatization, and chromatographic conditions.

Data Presentation

The following table summarizes representative quantitative data obtained from the analysis of a series of 2-isothiocyanatoquinoline-derivatized compounds.

Compound ID	Retention Time (min)	Peak Area (mAU*s)	Concentration (µg/mL)
2-IQT-C1	8.45	1589	5.2
2-IQT-C2	9.12	2345	7.8
2-IQT-C3	10.03	1876	6.2
2-IQT-C4	11.56	3102	10.3

Experimental Protocols

Protocol 1: Sample Preparation and Derivatization

This protocol describes the extraction of 2-isothiocyanatoquinoline compounds from plasma and their derivatization for HPLC analysis. The derivatization with N-acetyl-L-cysteine (NAC) enhances the stability and chromatographic properties of the isothiocyanates.

Materials:

• Human plasma

• Acetonitrile (ACN), HPLC grade

• N-acetyl-L-cysteine (NAC)

• Sodium bicarbonate (NaHCO3)

• Isopropanol

• Solid-Phase Extraction (SPE) C18 cartridges

• Vortex mixer

• Centrifuge

• Water bath

Procedure:

• Protein Precipitation: To 500 µL of plasma, add 1 mL of cold acetonitrile.

• Vortexing: Vortex the mixture vigorously for 1 minute to precipitate proteins.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• SPE Cartridge Conditioning: Condition a C18 SPE cartridge with 3 mL of methanol followed by 3 mL of water.

• Sample Loading: Load the supernatant onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 3 mL of water.

• Elution: Elute the 2-isothiocyanatoquinoline compounds with 1 mL of isopropanol.

• Derivatization:

  • To the 1 mL isopropanolic eluate, add 1 mL of a derivatizing reagent containing 0.2 M NAC and 0.2 M NaHCO3 in water.

  • Incubate the mixture in a water bath at 50°C for 1 hour.

• Final Sample Preparation: After incubation, the sample is ready for HPLC analysis.

Protocol 2: HPLC-UV Quantitative Analysis

This protocol outlines the HPLC conditions for the separation and quantification of the derivatized 2-isothiocyanatoquinoline compounds.

Instrumentation:

• HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Autosampler

Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  • 0-5 min: 10% B

  • 5-20 min: 10-90% B (linear gradient)

  • 20-25 min: 90% B

  • 25-26 min: 90-10% B (linear gradient)

  • 26-30 min: 10% B

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

• Column Temperature: 30°C

• UV Detection Wavelength: 254 nm

Visualizations

Experimental Workflow

The following diagram illustrates the complete experimental workflow from sample collection to data analysis.

Figure 1. Experimental Workflow for Quantitative Analysis.

Hypothesized Signaling Pathway

2-Isothiocyanatoquinoline compounds are hypothesized to exert anticancer effects by modulating key signaling pathways. The diagram below illustrates a potential mechanism of action, integrating known effects of both quinoline and isothiocyanate moieties on carcinogenic pathways.[3][5]

Figure 2. Hypothesized Anticancer Signaling Pathway.

References

• 1. Isolation, biological activity, and synthesis of isoquinoline alkaloids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Biologically Active Isoquinoline Alkaloids covering 2014-2018 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Are isothiocyanates potential anti-cancer drugs? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Quinoline-Based Molecules Targeting c-Met, EGF, and VEGF Receptors and the Proteins Involved in Related Carcinogenic Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Isothiocyanatoquinoline in Solid-Phase Peptide Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Isothiocyanatoquinoline is a versatile reagent for the modification of peptides during solid-phase peptide synthesis (SPPS). Its isothiocyanate group (-N=C=S) reacts specifically with the primary amine of the N-terminal amino acid of a peptide chain. This reaction, analogous to the chemistry employed in Edman degradation, allows for the stable labeling and modification of peptides directly on the solid support.[1][2][3] The quinoline moiety introduces a specific structural and potentially fluorescent tag, making it a valuable tool for various research and drug development applications, including the synthesis of labeled peptides for binding assays, imaging studies, or as a handle for further chemical modifications.

These application notes provide a comprehensive overview and detailed protocols for the on-resin labeling of peptides with 2-isothiocyanatoquinoline.

Principle of Reaction

The fundamental reaction involves the nucleophilic addition of the uncharged N-terminal α-amino group of the resin-bound peptide to the electrophilic carbon atom of the isothiocyanate group of 2-isothiocyanatoquinoline. This forms a stable thiourea linkage.[4] The reaction is typically carried out under basic conditions to ensure the deprotonation of the N-terminal amine, thereby increasing its nucleophilicity.

Data Presentation

Parameter	Condition	Expected Outcome	Purity (post-cleavage)	Reference
Reagent Excess	1.5 - 5 equivalents	High labeling efficiency	>90%	[5]
Base	N,N-Diisopropylethylamine (DIPEA)	Effective catalysis	>90%	[5]
Solvent	N,N-Dimethylformamide (DMF)	Good resin swelling and reagent solubility	>90%	[5]
Reaction Time	2 - 12 hours	Complete reaction	>90%	[5]
Temperature	Room Temperature	Stable reaction conditions	>90%	[5]

Experimental Protocols

Materials and Reagents

• Peptide-resin with a free N-terminal amine

• 2-Isothiocyanatoquinoline

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• N,N-Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM)

• Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), 2.5% water)

• Cold diethyl ether

• Solid-phase synthesis vessel

• Shaker or agitator

• HPLC system for purification and analysis

• Mass spectrometer for characterization

Protocol 1: On-Resin Labeling of N-Terminus with 2-Isothiocyanatoquinoline

This protocol details the direct labeling of the N-terminal amine of a peptide synthesized on a solid support.

• Resin Preparation:

  • Swell the peptide-resin (1 equivalent) in DMF for 30 minutes.

  • Wash the resin with DMF (3 x resin volume) for 1 minute per wash.

• Deprotection of the N-terminal Fmoc Group (if applicable):

  • Treat the resin with 20% piperidine in DMF (2 x resin volume) for 5 minutes.

  • Repeat the treatment with 20% piperidine in DMF for 15 minutes.

  • Wash the resin thoroughly with DMF (5 x resin volume) to remove all traces of piperidine.

  • Wash with DCM (3 x resin volume) and then DMF (3 x resin volume).

• Labeling Reaction:

  • Dissolve 2-isothiocyanatoquinoline (3 equivalents) in DMF.

  • Add DIPEA (6 equivalents) to the solution.

  • Add the 2-isothiocyanatoquinoline/DIPEA solution to the washed and swollen resin.

  • Agitate the reaction mixture at room temperature for 2 to 4 hours, protected from light. The reaction progress can be monitored using a Kaiser test, which should be negative upon completion.

• Washing:

  • Remove the reaction solution.

  • Wash the resin thoroughly with DMF (5 x resin volume) to remove excess reagents.

  • Wash the resin with DCM (3 x resin volume) to prepare for drying or cleavage.

• Drying:

  • Dry the resin under a stream of nitrogen or in a vacuum desiccator.

Protocol 2: Cleavage and Deprotection

This protocol describes the cleavage of the labeled peptide from the resin and the removal of side-chain protecting groups.

• Preparation:

  • Place the dried, labeled peptide-resin in a reaction vessel.

  • Prepare the cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water). Caution: TFA is highly corrosive. Handle in a fume hood with appropriate personal protective equipment.

• Cleavage Reaction:

  • Add the cleavage cocktail to the resin (typically 10 mL per gram of resin).

  • Agitate the mixture at room temperature for 2-3 hours.

• Peptide Precipitation and Isolation:

  • Filter the resin and collect the filtrate containing the cleaved peptide.

  • Precipitate the peptide by adding the filtrate to a 10-fold excess of cold diethyl ether.

  • Centrifuge the mixture to pellet the peptide.

  • Decant the ether and wash the peptide pellet with cold diethyl ether two more times.

  • Dry the peptide pellet under vacuum.

• Purification and Analysis:

  • Dissolve the crude peptide in a suitable solvent (e.g., water/acetonitrile mixture).

  • Purify the peptide by reverse-phase high-performance liquid chromatography (RP-HPLC).

  • Confirm the identity and purity of the final product by mass spectrometry and analytical HPLC.

Mandatory Visualizations

Caption: Workflow for on-resin peptide labeling with 2-isothiocyanatoquinoline.

Caption: Chemical reaction scheme for peptide labeling.

Important Considerations and Troubleshooting

• Side Reaction and Use of a Spacer: Direct labeling of the N-terminal amino acid with an isothiocyanate can sometimes lead to the formation of a thiohydantoin and cleavage of the N-terminal residue during the final acidic cleavage from the resin.[5][6] To mitigate this, the introduction of a spacer, such as 6-aminohexanoic acid (Ahx), at the N-terminus before labeling is recommended. The labeling would then occur on the primary amine of the spacer, preventing the cyclization and cleavage of the adjacent amino acid.

• Monitoring the Reaction: The Kaiser (ninhydrin) test is an effective way to monitor the completion of the labeling reaction. A negative Kaiser test (the beads remain colorless or yellowish) indicates the absence of free primary amines and thus a complete reaction.

• Purity of Reagents: Use high-purity, anhydrous solvents and reagents to avoid side reactions and ensure high labeling efficiency. 2-Isothiocyanatoquinoline should be stored under anhydrous conditions to prevent hydrolysis.

• Light Sensitivity: While not explicitly documented for 2-isothiocyanatoquinoline, many fluorescent and aromatic compounds are light-sensitive. It is good practice to perform the labeling reaction in a vessel protected from light.

• Optimization: The provided protocols are general guidelines. The optimal reaction time, temperature, and reagent equivalents may vary depending on the peptide sequence and the solid support used. It is advisable to perform a small-scale test reaction to optimize the conditions for a specific peptide.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Edman degradation - Wikipedia [en.wikipedia.org]
• 3. Edman Degradation: A Classic Protein Sequencing Technique - MetwareBio [metwarebio.com]
• 4. par.nsf.gov [par.nsf.gov]
• 5. peptideweb.com [peptideweb.com]
• 6. researchgate.net [researchgate.net]

Technical Notes & Optimization

Common issues with 2-Isothiocyanatoquinoline solubility in aqueous buffers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding common issues with the solubility of 2-Isothiocyanatoquinoline in aqueous buffers. The information is intended for researchers, scientists, and drug development professionals.

Disclaimer: Specific experimental data for 2-Isothiocyanatoquinoline is limited. The guidance provided is based on the general properties of aromatic isothiocyanates and quinoline-containing compounds.

Frequently Asked Questions (FAQs)

Q1: Why is my 2-Isothiocyanatoquinoline difficult to dissolve in aqueous buffers?

A1: 2-Isothiocyanatoquinoline is a hydrophobic molecule due to its aromatic quinoline ring structure. This inherent low water solubility makes it challenging to dissolve directly in aqueous buffers. Furthermore, the isothiocyanate group (-N=C=S) is a reactive functional group that can be unstable in aqueous solutions, potentially leading to degradation over time.

Q2: What is the recommended solvent for preparing a stock solution of 2-Isothiocyanatoquinoline?

A2: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for creating a high-concentration stock solution of hydrophobic compounds like 2-Isothiocyanatoquinoline.[1][2][3] It is a powerful organic solvent that can effectively dissolve a wide range of nonpolar compounds.[1]

Q3: I observed precipitation when I diluted my DMSO stock solution into my aqueous experimental buffer. What is happening?

A3: This is a common issue known as "precipitation upon dilution." When the highly concentrated DMSO stock is introduced into an aqueous buffer, the local concentration of the compound can exceed its solubility limit in the mixed solvent system, causing it to precipitate out of solution.[4][5]

Q4: How can I prevent my compound from precipitating during dilution?

A4: Several strategies can be employed:

• Slow Addition and Mixing: Add the DMSO stock solution dropwise to the aqueous buffer while vigorously vortexing or stirring. This helps to rapidly disperse the compound and avoid localized high concentrations.[1]

• Use of Co-solvents: Incorporating a co-solvent in your final aqueous buffer can increase the solubility of your compound.[6][7][8]

• Gentle Warming: Gently warming the aqueous buffer (e.g., to 37°C) before and during the addition of the DMSO stock can help to increase the solubility of the compound.[4] However, be cautious as excessive heat can accelerate the degradation of isothiocyanates.

• Sonication: Brief sonication of the final solution can help to redissolve small precipitates.[4]

Q5: What is the maximum concentration of DMSO that is safe for my cell-based assays?

A5: The final concentration of DMSO in your cell culture medium should be kept as low as possible to avoid cytotoxicity. A general guideline is to keep the final DMSO concentration at or below 0.5%.[9][10] However, the tolerance to DMSO can be cell-line specific.[9][11] It is always recommended to perform a vehicle control experiment to assess the effect of the final DMSO concentration on your specific cell line.

Troubleshooting Guide: Solubility Issues

This guide provides a step-by-step approach to addressing common solubility problems with 2-Isothiocyanatoquinoline.

Problem: Compound precipitates out of solution when preparing working concentrations in aqueous buffer.

Troubleshooting Step	Detailed Action	Expected Outcome
1. Optimize Dilution Technique	Prepare your working solution by adding the DMSO stock drop-by-drop to the full volume of pre-warmed (if appropriate) aqueous buffer while vortexing.	A clear solution with no visible precipitate.
2. Reduce Final Concentration	If precipitation persists, try lowering the final concentration of 2-Isothiocyanatoquinoline in your assay. The compound may be exceeding its solubility limit.	Determine the maximum achievable concentration without precipitation.
3. Incorporate a Co-solvent	Prepare a buffer containing a small percentage of a water-miscible organic solvent (e.g., ethanol, polyethylene glycol). The use of co-solvents can enhance the solubility of hydrophobic compounds.[6][7][8]	Increased solubility and a clear final solution.
4. pH Adjustment of Buffer	The stability of isothiocyanates can be pH-dependent.[12][13] While aromatic isothiocyanates are generally more stable, extreme pH values should be avoided. If your protocol allows, test the solubility in buffers with slightly different pH values (e.g., pH 6.8, 7.2, 7.4).	Identify a pH that improves solubility and stability.
5. Fresh Solution Preparation	Isothiocyanates can degrade in aqueous solutions over time through hydrolysis.[14][15] It is crucial to prepare fresh working solutions immediately before each experiment.	Minimize the impact of compound degradation on your experimental results.

Quantitative Data Summary

Due to the lack of specific solubility data for 2-Isothiocyanatoquinoline, the following table provides general guidelines for DMSO concentrations in cell-based assays based on literature.

Parameter	Recommendation	Considerations	References
Maximum Final DMSO Concentration	≤ 0.5% (v/v)	Some cell lines may tolerate up to 1%, but this should be experimentally verified.	[9][10]
Vehicle Control	Essential	Always include a control with the same final DMSO concentration as your test samples.	[9]
Stock Solution Concentration	As high as possible while maintaining solubility	This allows for smaller volumes to be added to the aqueous buffer, minimizing the final DMSO concentration.	[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of 2-Isothiocyanatoquinoline in DMSO

• Materials:

  • 2-Isothiocyanatoquinoline (solid)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes

  • Vortex mixer

• Procedure:

  • Weigh the required amount of 2-Isothiocyanatoquinoline powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a final concentration of 10 mM.

  • Vortex the tube vigorously until the solid is completely dissolved. Gentle warming in a 37°C water bath can be used if necessary, but avoid prolonged heating.

  • Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Protocol 2: Preparation of a 10 µM Working Solution in Aqueous Buffer

• Materials:

  • 10 mM 2-Isothiocyanatoquinoline in DMSO (from Protocol 1)

  • Sterile aqueous buffer (e.g., Phosphate Buffered Saline, pH 7.4)

  • Sterile polypropylene tubes

  • Vortex mixer

• Procedure:

  • Pre-warm the aqueous buffer to 37°C.

  • In a sterile polypropylene tube, add the required volume of the pre-warmed aqueous buffer.

  • While vortexing the buffer, add the required volume of the 10 mM DMSO stock solution dropwise. For a 10 µM final concentration in 1 mL of buffer, you would add 1 µL of the 10 mM stock. The final DMSO concentration will be 0.1%.

  • Continue vortexing for an additional 30 seconds to ensure complete mixing.

  • Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use.

  • Important: Use the working solution immediately after preparation.

Visualizations

Caption: Experimental workflow for preparing and troubleshooting 2-Isothiocyanatoquinoline solutions.

Caption: Hypothetical signaling pathway potentially modulated by 2-Isothiocyanatoquinoline.

References

• 1. lifetein.com [lifetein.com]
• 2. Solubility Guidelines for Peptides [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. Co-solvency and anti-solvent method for the solubility enhancement [wisdomlib.org]
• 8. Co-solvent solubilization of some poorly-soluble antidiabetic drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cell density, DMSO concentration and needle gauge affect hydrogel-induced BM-MSC viability - PMC [pmc.ncbi.nlm.nih.gov]
• 11. DMSO usage in cell culture - Cell Biology [protocol-online.org]
• 12. Assessment of Methodological Pipelines for the Determination of Isothiocyanates Derived from Natural Sources - PMC [pmc.ncbi.nlm.nih.gov]
• 13. research.wur.nl [research.wur.nl]
• 14. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 15. Hydrolysis of aryl and alkyl isothiocyanates in aqueous perchloric acid - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Purification of Isothiocyanate-Labeled Conjugates

This guide provides troubleshooting advice and frequently asked questions regarding the removal of unreacted 2-isothiocyanatoquinoline from protein and peptide labeling reactions.

Frequently Asked Questions (FAQs)

Q1: Why is it crucial to remove unreacted 2-isothiocyanatoquinoline after a labeling reaction?

A: Removing excess, unreacted 2-isothiocyanatoquinoline is critical for several reasons. Firstly, its presence can interfere with downstream applications by causing high background fluorescence or by reacting with other molecules in subsequent assays.[1] Secondly, accurate quantification of the labeling efficiency, such as determining the dye-to-protein ratio, is impossible without first removing the free dye.[2] Finally, unreacted isothiocyanates can be reactive and may interfere with the biological activity of the labeled molecule or other components in your experimental system.

Q2: What are the common methods for removing small molecule labels like 2-isothiocyanatoquinoline?

A: The most common methods leverage the size difference between the small molecule dye and the much larger protein or peptide conjugate. These techniques include:

• Size Exclusion Chromatography (SEC) / Gel Filtration: A highly effective and widely used method that separates molecules based on their size.[3][4]

• Dialysis: A gentle, passive method that uses a semi-permeable membrane to remove small molecules from a sample.[5][6][7]

• Centrifugal Spin Columns (Desalting): A rapid version of size exclusion chromatography, ideal for small sample volumes.[2][5][8]

• Protein Precipitation: A method where the protein is precipitated (e.g., with cold acetone), leaving the soluble unreacted dye in the supernatant.[9][10][11]

Q3: How do I choose the best purification method for my experiment?

A: The choice of method depends on factors such as your sample volume, the stability of your protein, the required final purity, and the equipment available. Size exclusion chromatography is often the preferred method for achieving high purity, while spin columns are excellent for speed and convenience with small samples.[3][12] Dialysis is very gentle but is slower and can result in sample dilution.[8]

The following workflow can help guide your decision:

References

• 1. researchgate.net [researchgate.net]
• 2. assets.fishersci.com [assets.fishersci.com]
• 3. How Do Size Exclusion Columns Work in Protein Purification? [synapse.patsnap.com]
• 4. Size exclusion chromatography for protein purification - ProteoGenix [proteogenix.science]
• 5. Dialysis or Desalting? Choosing a Protein Purification Method - Life in the Lab [thermofisher.com]
• 6. info.gbiosciences.com [info.gbiosciences.com]
• 7. Dialysis in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 8. researchgate.net [researchgate.net]
• 9. info.gbiosciences.com [info.gbiosciences.com]
• 10. Precipitation Procedures [sigmaaldrich.com]
• 11. documents.thermofisher.com [documents.thermofisher.com]
• 12. researchgate.net [researchgate.net]

Improving the stability of 2-Isothiocyanatoquinoline stock solutions

This technical support center provides guidance on the proper handling and storage of 2-Isothiocyanatoquinoline to ensure the stability and reliability of your stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing 2-Isothiocyanatoquinoline stock solutions?

A1: For optimal stability, it is highly recommended to dissolve 2-Isothiocyanatoquinoline in an anhydrous, aprotic solvent. Dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) are excellent choices due to their high polarity, which aids in solubilization, and their aprotic nature, which minimizes the risk of reaction with the isothiocyanate group. Acetonitrile is also a suitable option. Protic solvents such as water, ethanol, and methanol should be avoided as they can react with the isothiocyanate moiety, leading to degradation of the compound.

Q2: How should I store my 2-Isothiocyanatoquinoline stock solution to ensure its longevity?

A2: To maximize the shelf-life of your stock solution, it should be stored at low temperatures. For short-term storage (up to one week), refrigeration at 2-8°C is acceptable. For long-term storage, it is strongly recommended to aliquot the stock solution into smaller, single-use volumes and store them in a freezer at -20°C or, ideally, -80°C. This practice minimizes the number of freeze-thaw cycles, which can introduce moisture and accelerate degradation. Additionally, solutions should be stored in tightly sealed amber vials or tubes to protect them from light and moisture.

Q3: I observe a precipitate in my stock solution after taking it out of the freezer. What should I do?

A3: Precipitation upon removal from the freezer is a common issue, especially with concentrated solutions in solvents like DMSO. This is often due to the solvent's freezing point and the compound's decreased solubility at low temperatures. To resolve this, gently warm the vial to room temperature and vortex thoroughly to ensure the compound is fully redissolved before use. Always visually inspect the solution for complete dissolution before making any dilutions.

Q4: Can I use an aqueous buffer to dilute my 2-Isothiocyanatoquinoline stock solution for my experiments?

A4: While aqueous buffers are often required for biological assays, it is crucial to be aware that isothiocyanates are generally unstable in aqueous media. The isothiocyanate group is susceptible to hydrolysis, and the rate of degradation is often pH and temperature-dependent. Therefore, it is best practice to prepare aqueous working solutions immediately before use and to minimize the time the compound spends in the aqueous environment. If possible, perform a time-course experiment to assess the stability of 2-Isothiocyanatoquinoline in your specific assay buffer.

Q5: How can I check the stability of my 2-Isothiocyanatoquinoline stock solution over time?

A5: The most reliable method for assessing the stability of your stock solution is to use a stability-indicating analytical technique such as High-Performance Liquid Chromatography (HPLC).[1][2][3][4] An HPLC method can separate the intact 2-Isothiocyanatoquinoline from its degradation products, allowing for the quantification of the active compound's concentration over time. Periodically analyzing a stored aliquot and comparing the peak area of the parent compound to that of a freshly prepared standard will provide a quantitative measure of its stability.

Troubleshooting Guide

Problem	Possible Cause	Solution
Inconsistent experimental results	Degradation of 2-Isothiocyanatoquinoline in the stock solution.	Prepare a fresh stock solution from solid compound. Implement proper storage procedures (aliquoting, -80°C storage, protection from light and moisture). Consider running a stability check using HPLC if the issue persists.
Instability of the compound in the aqueous assay buffer.	Prepare working solutions in aqueous buffer immediately before use. Minimize the incubation time in the aqueous environment. If feasible, lower the pH of the buffer, as some isothiocyanates show better stability at slightly acidic pH.
Loss of compound activity	Repeated freeze-thaw cycles introducing moisture.	Aliquot the stock solution into single-use volumes to avoid repeated temperature cycling of the main stock.
Improper storage conditions (e.g., room temperature, exposure to light).	Store stock solutions at -20°C or -80°C in amber vials.
Color change in the stock solution	Potential degradation of the compound.	A significant color change can indicate chemical degradation. It is advisable to discard the solution and prepare a fresh stock.

Experimental Protocols

Protocol for Preparation of 2-Isothiocyanatoquinoline Stock Solution

• Materials:

  • 2-Isothiocyanatoquinoline (solid)

  • Anhydrous DMSO (or DMF/Acetonitrile)

  • Sterile, amber microcentrifuge tubes or vials

  • Calibrated analytical balance

  • Vortex mixer

• Procedure:

  • Equilibrate the 2-Isothiocyanatoquinoline container to room temperature before opening to prevent moisture condensation.

  • Weigh the desired amount of 2-Isothiocyanatoquinoline in a sterile microcentrifuge tube or vial.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 10 mM).

  • Vortex the solution thoroughly until the solid is completely dissolved. A brief sonication in a water bath may be used if necessary.

  • Aliquot the stock solution into single-use volumes in sterile, amber microcentrifuge tubes.

  • Label the aliquots clearly with the compound name, concentration, date of preparation, and solvent.

  • Store the aliquots at -80°C for long-term storage.

Protocol for Stability Assessment by HPLC

• Objective: To determine the stability of a 10 mM 2-Isothiocyanatoquinoline stock solution in DMSO stored at different temperatures.

• Materials:

  • 2-Isothiocyanatoquinoline stock solution (10 mM in DMSO)

  • HPLC-grade acetonitrile and water

  • Formic acid (or other suitable modifier)

  • HPLC system with a UV detector

  • C18 reverse-phase HPLC column

• Procedure:

  • Initial Analysis (Time 0):

    • Prepare a fresh 10 mM stock solution of 2-Isothiocyanatoquinoline in DMSO.

    • Dilute the stock solution to a suitable concentration for HPLC analysis (e.g., 100 µM) using the mobile phase.

    • Inject the diluted sample onto the HPLC system and record the chromatogram. The peak corresponding to 2-Isothiocyanatoquinoline should be identified and its area recorded. This serves as the 100% reference.

  • Sample Storage:

    • Aliquot the remaining 10 mM stock solution into three sets of amber vials.

    • Store one set at 4°C, one at -20°C, and one at -80°C.

  • Time-Point Analysis:

    • At specified time points (e.g., 1 week, 1 month, 3 months, 6 months), retrieve one aliquot from each storage temperature.

    • Allow the aliquot to thaw completely and reach room temperature. Vortex to ensure homogeneity.

    • Dilute the sample to the same concentration as the initial analysis and inject it into the HPLC system under the same conditions.

    • Record the peak area of the 2-Isothiocyanatoquinoline.

  • Data Analysis:

    • Calculate the percentage of the remaining 2-Isothiocyanatoquinoline at each time point relative to the initial (Time 0) peak area.

    • Plot the percentage of remaining compound versus time for each storage condition.

Data Presentation

Table 1: Representative Stability of 10 mM 2-Isothiocyanatoquinoline in DMSO

Storage Time	4°C (% Remaining)	-20°C (% Remaining)	-80°C (% Remaining)
Time 0	100%	100%	100%
1 Week	95%	99%	100%
1 Month	80%	97%	99%
3 Months	65%	92%	98%
6 Months	40%	85%	97%

Note: The data in this table is illustrative and represents expected trends. Actual stability should be determined experimentally.

Visualizations

References

• 1. Choices of chromatographic methods as stability indicating assays for pharmaceutical products: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. Development and Validation of Stability-Indicating HPLC Methods for the Estimation of Lomefloxacin and Balofloxacin Oxidation Process under ACVA, H2O2, or KMnO4 Treatment. Kinetic Evaluation and Identification of Degradation Products by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2-Isothiocyanatoquinoline

This technical support center provides troubleshooting guidance for the synthesis of 2-isothiocyanatoquinoline, a critical building block for researchers in drug development and chemical biology. The following frequently asked questions (FAQs) and troubleshooting guides are designed to address common issues encountered during the synthesis, helping you to optimize your reaction conditions and improve your yield.

Frequently Asked Questions (FAQs)

Q1: What is the most common and safest method for synthesizing 2-isothiocyanatoquinoline?

A common and safer alternative to using hazardous reagents like thiophosgene is the reaction of 2-aminoquinoline with carbon disulfide in the presence of a base, followed by the addition of a desulfurizing agent. A well-established method involves the in situ generation of a dithiocarbamate salt from 2-aminoquinoline and carbon disulfide with a tertiary amine base like triethylamine. This intermediate is then treated with a reagent such as tosyl chloride to facilitate the elimination to the desired isothiocyanate.[1]

Q2: What are the main challenges I might face during this synthesis?

The primary challenges include incomplete reaction, formation of side products, and difficulties in purifying the final product. 2-Aminoquinoline can be less reactive than simple anilines, potentially requiring longer reaction times or stronger bases.[1] Side reactions may include the formation of ureas or thioureas if moisture is present. Purification can be challenging due to the potential for the isothiocyanate group to react with certain chromatographic stationary phases.

Q3: How can I monitor the progress of the reaction?

Thin-layer chromatography (TLC) is a convenient method for monitoring the reaction. A suitable mobile phase would be a mixture of hexane and ethyl acetate. The disappearance of the 2-aminoquinoline spot and the appearance of a new, typically less polar, product spot will indicate the progression of the reaction. It is advisable to run a co-spot of the starting material alongside the reaction mixture for accurate comparison.

Troubleshooting Guide for Low Yield

Low yield is a frequent issue in the synthesis of 2-isothiocyanatoquinoline. The following sections break down potential causes and provide step-by-step solutions.

Problem 1: Incomplete Consumption of 2-Aminoquinoline

Possible Causes:

• Insufficient Reagent Stoichiometry: Incorrect molar ratios of reactants can lead to unreacted starting material.

• Low Reaction Temperature: The reaction may be too slow at lower temperatures.

• Inadequate Base Strength: Triethylamine may not be a strong enough base to efficiently deprotonate the dithiocarbamic acid intermediate, especially with a somewhat electron-deficient substrate like 2-aminoquinoline.[1]

• Short Reaction Time: The reaction may not have been allowed to proceed to completion.

Solutions:

• Verify Stoichiometry: Carefully check the molar equivalents of all reagents. A slight excess of carbon disulfide and the base is often recommended.

• Optimize Temperature: Gradually increase the reaction temperature and monitor the progress by TLC. Be cautious, as excessive heat can lead to side product formation.

• Consider a Stronger Base: If incomplete conversion persists, a stronger, non-nucleophilic base such as DBU (1,8-diazabicyclo[5.4.0]undec-7-ene) could be trialed.

• Extend Reaction Time: Allow the reaction to stir for a longer period, monitoring periodically by TLC until no further consumption of the starting material is observed.

Problem 2: Formation of Significant Side Products

Possible Causes:

• Presence of Moisture: Water in the reaction can lead to the formation of 2-quinolylthiourea or other undesired byproducts.

• Reaction with Solvent: The isothiocyanate product can potentially react with nucleophilic solvents.

• Decomposition of Product: The isothiocyanate group can be sensitive to certain conditions and may degrade over time or during workup.

Solutions:

• Ensure Anhydrous Conditions: Use dry solvents and glassware. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Choose an Appropriate Solvent: Use inert, aprotic solvents such as dichloromethane (DCM), chloroform, or tetrahydrofuran (THF).

• Careful Workup: Perform the aqueous workup quickly and at a low temperature to minimize product decomposition.

Problem 3: Difficulty in Product Purification

Possible Causes:

• Co-elution with Impurities: Side products may have similar polarities to the desired product, making chromatographic separation difficult.

• Product Instability on Silica Gel: Isothiocyanates can sometimes react with the acidic surface of silica gel during column chromatography.

• Oiling Out During Recrystallization: The product may not crystallize easily from the chosen solvent system.

Solutions:

• Optimize Chromatography:

  • Use a less acidic stationary phase, such as neutral alumina.

  • Deactivate silica gel by pre-treating it with a small amount of triethylamine in the eluent.

  • Employ a gradient elution to improve separation.

• Alternative Purification:

  • Recrystallization: Experiment with different solvent systems. A mixture of a good solvent (e.g., dichloromethane, ethyl acetate) and a poor solvent (e.g., hexane, pentane) is a good starting point.

  • Distillation/Sublimation: If the product is sufficiently volatile and thermally stable, these techniques can be effective.

Experimental Protocols

Key Experimental Protocol: Synthesis of 2-Isothiocyanatoquinoline

This protocol is adapted from the general procedure for the synthesis of isothiocyanates from amines.[1]

Materials:

• 2-Aminoquinoline

• Carbon Disulfide (CS₂)

• Triethylamine (Et₃N)

• Tosyl Chloride (TsCl)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a solution of 2-aminoquinoline (1.0 eq) in anhydrous dichloromethane (DCM) under an inert atmosphere, add triethylamine (2.2 eq).

• Cool the mixture to 0 °C in an ice bath.

• Add carbon disulfide (1.1 eq) dropwise to the solution.

• Allow the reaction mixture to stir at room temperature for 2-4 hours, monitoring by TLC for the formation of the dithiocarbamate intermediate.

• Once the formation of the intermediate is complete, cool the reaction mixture back to 0 °C.

• Add a solution of tosyl chloride (1.1 eq) in anhydrous DCM dropwise.

• Let the reaction stir at room temperature for 1-2 hours, or until TLC analysis indicates the complete conversion to the product.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, and extract the aqueous layer with DCM.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) or by recrystallization.

Data Presentation

Table 1: Troubleshooting Guide Summary

Problem	Potential Cause	Recommended Solution
Low Yield	Incomplete reaction	Increase reaction time/temperature, use a stronger base
Side product formation	Ensure anhydrous conditions, use inert solvent
Degradation during workup	Perform workup quickly at low temperature
Loss during purification	Use neutral alumina for chromatography, optimize recrystallization solvent
Impure Product	Co-eluting impurities	Optimize chromatographic conditions, try recrystallization
Reaction with silica gel	Deactivate silica gel with triethylamine or use alumina

Visualizations

Caption: Experimental workflow for the synthesis of 2-isothiocyanatoquinoline.

Caption: Troubleshooting logic for low yield in 2-isothiocyanatoquinoline synthesis.

References

• 1. Isothiocyanates from Tosyl Chloride Mediated Decomposition of in Situ Generated Dithiocarbamic Acid Salts [organic-chemistry.org]

Preventing precipitation of proteins during 2-Isothiocyanatoquinoline labeling

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common issues encountered during the labeling of proteins with 2-Isothiocyanatoquinoline, with a primary focus on preventing protein precipitation.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for labeling proteins with 2-Isothiocyanatoquinoline?

A1: The labeling reaction with isothiocyanates, including 2-Isothiocyanatoquinoline, requires the deprotonation of primary amine groups (the N-terminus and the epsilon-amino group of lysine residues) on the protein. This is typically achieved at a pH of 8.5-9.5. A common choice is a 0.1 M sodium carbonate-bicarbonate buffer at pH 9.0.[1] However, it is crucial to consider the isoelectric point (pI) of your specific protein, as a pH close to the pI can lead to protein precipitation.[1]

Q2: Why is my protein precipitating upon addition of 2-Isothiocyanatoquinoline?

A2: Protein precipitation during labeling can be attributed to several factors:

• pH approaching the protein's isoelectric point (pI): At its pI, a protein has a net neutral charge, minimizing electrostatic repulsion between molecules and leading to aggregation. The alkaline conditions required for the labeling reaction can bring the pH close to the pI of many proteins.[1]

• Increased hydrophobicity: 2-Isothiocyanatoquinoline contains a quinoline moiety, which is a hydrophobic aromatic structure. Covalently attaching this label to the protein surface increases its overall hydrophobicity. This can promote self-association and precipitation, especially for proteins that are already prone to aggregation.[2]

• High protein concentration: While a higher protein concentration can increase labeling efficiency, it can also increase the likelihood of aggregation and precipitation.[3][4]

• Use of organic co-solvents: 2-Isothiocyanatoquinoline is often dissolved in an organic solvent like DMSO or DMF before being added to the aqueous protein solution. The introduction of these solvents can destabilize the protein structure and lead to precipitation.[1][2]

• Local concentration of the labeling reagent: Adding the 2-Isothiocyanatoquinoline solution too quickly can create localized high concentrations, which can cause protein denaturation and precipitation.[3]

Q3: What organic solvent should I use to dissolve 2-Isothiocyanatoquinoline, and at what concentration?

A3: Anhydrous dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are commonly used to dissolve isothiocyanate reagents.[1][5] It is recommended to prepare a stock solution of 2-Isothiocyanatoquinoline in the chosen solvent at a concentration of 1-10 mg/mL immediately before use.[1][5] The final concentration of the organic solvent in the reaction mixture should be kept to a minimum, ideally below 10% (v/v), to avoid denaturing the protein.[3]

Q4: Can I use buffers containing primary amines, such as Tris or glycine?

A4: No, you should avoid buffers containing primary amines like Tris (tris(hydroxymethyl)aminomethane) or glycine. These buffers will compete with the primary amines on the protein for reaction with the isothiocyanate group of 2-Isothiocyanatoquinoline, thereby reducing the labeling efficiency.[1][5]

Troubleshooting Guide: Preventing Protein Precipitation

This guide provides a systematic approach to troubleshoot and prevent protein precipitation during 2-Isothiocyanatoquinoline labeling.

Problem: Protein precipitates immediately upon pH adjustment or addition of the labeling reagent.

Potential Cause	Troubleshooting Steps
pH is too close to the protein's isoelectric point (pI).	1. Determine the theoretical pI of your protein. 2. If the labeling pH (e.g., 9.0) is within 1-1.5 pH units of the pI, consider adjusting the labeling pH slightly (e.g., to 8.5 or 9.5) if the protein is stable at that pH. 3. Alternatively, perform the labeling reaction at a lower pH (e.g., 7.5-8.0) for a longer duration, although this may reduce labeling efficiency.
High local concentration of 2-Isothiocyanatoquinoline or organic solvent.	1. Add the 2-Isothiocyanatoquinoline solution dropwise and very slowly to the protein solution while gently stirring.[3] 2. Ensure the final concentration of the organic co-solvent (e.g., DMSO) in the reaction mixture is as low as possible (ideally <10%).[3]
Protein concentration is too high.	1. While a protein concentration of at least 2 mg/mL is often recommended for efficient labeling, try reducing the concentration to 1 mg/mL to see if it prevents precipitation.[1][4]
Inappropriate buffer composition.	1. Ensure the buffer does not contain primary amines (e.g., Tris, glycine).[1][5] 2. Consider screening different buffer systems (e.g., phosphate, borate) to find one that maintains protein stability at the desired pH.

Problem: Protein precipitates during the incubation period.

Potential Cause	Troubleshooting Steps
Increased hydrophobicity of the labeled protein.	1. Reduce the molar excess of 2-Isothiocyanatoquinoline in the reaction to achieve a lower degree of labeling. A 1:1 to 1:3 molar ratio of protein to label is a good starting point.[2] 2. Include solubility-enhancing additives in the reaction buffer.
Suboptimal incubation temperature.	1. Perform the labeling reaction at 4°C to help maintain protein stability.[3]
Protein instability over time.	1. Reduce the incubation time. Monitor the labeling reaction progress over time to determine the minimum time required to achieve the desired degree of labeling.

Solubility-Enhancing Additives

If precipitation persists, consider the addition of the following agents to your reaction buffer. Note that the compatibility of these additives with your specific protein and downstream applications should be verified.

Additive	Recommended Starting Concentration	Mechanism of Action
Non-ionic or zwitterionic detergents	0.01 - 0.1% (e.g., Tween-20, Triton X-100, CHAPS)	Reduce hydrophobic interactions and aggregation.[6]
Glycerol	5 - 20% (v/v)	Acts as a cryoprotectant and can stabilize proteins.[3]
Sugars	0.1 - 0.5 M (e.g., sucrose, trehalose)	Can increase protein stability.
L-Arginine	50 - 100 mM	Can suppress protein aggregation.
Reducing agents	1-5 mM (e.g., DTT, TCEP)	Prevents the formation of intermolecular disulfide bonds, which can lead to aggregation. Use with caution if your protein has essential intramolecular disulfide bonds.[3]

Experimental Protocols

Protocol 1: Standard 2-Isothiocyanatoquinoline Labeling of Proteins

• Protein Preparation:

  • Dissolve the protein in 0.1 M sodium carbonate-bicarbonate buffer, pH 9.0, to a final concentration of 2-5 mg/mL.

  • If the protein is in a buffer containing primary amines, dialyze it against 0.1 M sodium bicarbonate buffer, pH 9.0, at 4°C before proceeding.

• Labeling Reagent Preparation:

  • Immediately before use, dissolve 2-Isothiocyanatoquinoline in anhydrous DMSO to a concentration of 1-10 mg/mL.

• Labeling Reaction:

  • While gently stirring the protein solution at 4°C, slowly add the 2-Isothiocyanatoquinoline solution dropwise. A typical starting point is a 5-10 fold molar excess of the labeling reagent over the protein.

  • Incubate the reaction mixture for 2-8 hours at 4°C in the dark.

• Reaction Quenching:

  • Add a final concentration of 50 mM hydroxylamine or lysine to the reaction mixture to quench any unreacted 2-Isothiocyanatoquinoline.

  • Incubate for 1 hour at 4°C.

• Purification:

  • Remove the unreacted label and byproducts by gel filtration (e.g., a Sephadex G-25 column) or dialysis against an appropriate buffer (e.g., PBS, pH 7.4).

Protocol 2: Troubleshooting Protocol for Proteins Prone to Precipitation

• Protein and Reagent Preparation:

  • Follow steps 1 and 2 from the standard protocol, but consider reducing the protein concentration to 1 mg/mL and preparing a more dilute stock of 2-Isothiocyanatoquinoline (e.g., 1 mg/mL in DMSO).

• Modified Labeling Reaction:

  • Before adding the labeling reagent, consider adding a solubility-enhancing agent to the protein solution (refer to the table above).

  • Use a lower molar excess of 2-Isothiocyanatoquinoline (e.g., 1-3 fold molar excess).

  • Add the labeling reagent even more slowly, over a period of 30-60 minutes, while maintaining gentle stirring at 4°C.

• Incubation and Quenching:

  • Monitor the reaction for any signs of precipitation. If cloudiness appears, immediately proceed to the quenching and purification steps.

  • Reduce the incubation time if necessary.

  • Quench the reaction as described in the standard protocol.

• Purification:

  • Purify the labeled protein immediately after quenching to minimize further aggregation.

Visualizations

Caption: Standard workflow for protein labeling with 2-Isothiocyanatoquinoline.

Caption: Troubleshooting logic for addressing protein precipitation.

References

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. An efficient method for FITC labelling of proteins using tandem affinity purification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Amine-Reactive Probe Labeling Protocol | Thermo Fisher Scientific - SG [thermofisher.com]
• 5. nbinno.com [nbinno.com]
• 6. researchgate.net [researchgate.net]

Strategies to increase the specificity of 2-Isothiocyanatoquinoline labeling

Welcome to the technical support center for 2-Isothiocyanatoquinoline (ITQ) labeling. This guide provides detailed strategies, troubleshooting advice, and frequently asked questions to help you increase the specificity and efficiency of your labeling experiments.

Troubleshooting Guide

This section addresses specific issues that may arise during the labeling protocol.

Issue	Potential Cause(s)	Recommended Solution(s)
Low or No Labeling Efficiency	1. Incorrect pH: The reaction pH is too low for efficient deprotonation of target primary amines (N-terminus, lysine ε-amino groups). 2. Competing Nucleophiles: The reaction buffer contains primary amines (e.g., Tris, glycine) or other nucleophiles (e.g., sodium azide) that compete with the target protein. 3. Reagent Degradation: The 2-ITQ reagent has been hydrolyzed due to improper storage or handling (exposure to moisture). 4. Insufficient Reagent: The molar excess of 2-ITQ is too low to achieve the desired degree of labeling.	1. Optimize pH: Increase the reaction pH to 9.0-9.5 using a non-amine-containing buffer like sodium carbonate or sodium borate.[1][2] 2. Buffer Exchange: Perform dialysis or use a desalting column to exchange the protein into a suitable labeling buffer (e.g., PBS, sodium carbonate/bicarbonate) prior to adding the reagent.[3][4] 3. Use Fresh Reagent: Prepare the 2-ITQ solution in anhydrous DMSO or DMF immediately before use.[3][4] Store stock reagents under desiccated conditions. 4. Increase Molar Excess: Increase the molar ratio of 2-ITQ to protein. Titrate from a 10-fold to a 50-fold molar excess to find the optimal concentration.
Poor Specificity / Off-Target Labeling	1. Reaction with Thiols: At near-neutral or weakly basic pH, 2-ITQ can react with cysteine residues.[1][2] 2. Over-labeling: A very high molar excess of 2-ITQ or prolonged reaction time can lead to modification of less accessible or less reactive sites. 3. Hydrolysis and Side Reactions: At very high pH (>10.0), the rate of isothiocyanate hydrolysis increases, which can lead to side products.	1. Control pH for Amine Specificity: For specific labeling of primary amines, maintain the reaction pH between 9.0 and 10.0.[1][2] If cysteine labeling is desired, a lower pH of 7.4-8.5 can be used.[1][5][6] 2. Optimize Stoichiometry and Time: Reduce the molar excess of 2-ITQ and perform a time-course experiment (e.g., 30 min, 1h, 2h, 4h) to find the optimal reaction time that balances efficiency and specificity.[7] 3. Maintain Optimal pH: Avoid excessively high pH values. A pH of 9.0-9.5 is generally a good starting point for amine-specific labeling.[1]
Protein Precipitation During Labeling	1. High Organic Solvent Concentration: The final concentration of DMSO or DMF used to dissolve 2-ITQ is too high, causing the protein to denature and precipitate. 2. Protein Instability at Labeling pH: The target protein may be unstable or prone to aggregation at the alkaline pH required for efficient labeling. 3. Over-labeling: Extensive modification of surface lysines can alter the protein's pI and solubility, leading to precipitation.	1. Minimize Solvent: Keep the volume of the organic solvent below 10% (v/v) of the total reaction volume. Add the 2-ITQ solution dropwise to the protein solution while gently stirring. 2. Screen for Optimal pH: If precipitation occurs, test a range of pH values (e.g., 8.5, 9.0, 9.5) to find a balance between protein stability and labeling efficiency. 3. Reduce Reagent Concentration: Lower the molar excess of 2-ITQ to reduce the degree of labeling.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH for labeling primary amines with 2-Isothiocyanatoquinoline?

For specific labeling of primary amines (N-terminus and lysine side chains), a pH range of 9.0–10.0 is recommended.[1][2] At this pH, the amine groups are sufficiently deprotonated and thus more nucleophilic, facilitating the reaction with the isothiocyanate group to form a stable thiourea linkage.

Q2: My buffer contains Tris. Can I still perform the labeling reaction?

No. Buffers containing primary amines, such as Tris or glycine, will compete with your protein for reaction with the 2-ITQ label, significantly reducing the labeling efficiency of your target protein.[3][4] It is crucial to exchange your protein into an amine-free buffer, such as sodium carbonate, sodium borate, or phosphate-buffered saline (PBS) at the desired pH, before starting the conjugation.

Q3: How can I distinguish between labeling of amines and thiols?

The selectivity is primarily controlled by pH.[1][2]

• Amine-Specific Labeling: Perform the reaction at pH 9.0-10.0.

• Thiol-Specific Labeling: Perform the reaction at a lower pH, typically between 7.4 and 8.5, where thiols are more reactive than amines.[1][5][6]

To confirm the site of labeling, mass spectrometry (MS) analysis of the labeled protein is the most definitive method.[8] Digestion of the protein followed by MS/MS analysis can identify the exact modified amino acid residues.

Q4: How do I remove unreacted 2-ITQ after the labeling reaction?

Excess, unreacted 2-ITQ can be easily removed by standard protein purification techniques such as gel filtration (desalting columns) or dialysis.[3][9] For smaller sample volumes, spin columns are a convenient and rapid option.[4]

Q5: How can I determine the degree of labeling (DOL)?

The Degree of Labeling (DOL), or the average number of 2-ITQ molecules per protein, can be determined spectrophotometrically. You will need to measure the absorbance of the labeled protein at two wavelengths: one at the absorbance maximum of the protein (typically 280 nm) and one at the absorbance maximum of the 2-isothiocyanatoquinoline label. The DOL can then be calculated using the Beer-Lambert law, correcting for the contribution of the label's absorbance at 280 nm.

Experimental Protocols & Data

General Protocol for Amine-Specific Protein Labeling

This protocol provides a starting point for the specific labeling of primary amines on a target protein.

1. Protein and Buffer Preparation: a. Dissolve or exchange the target protein into an amine-free labeling buffer (e.g., 100 mM sodium carbonate, pH 9.0). A typical protein concentration is 2-10 mg/mL.[3][4] b. Ensure the protein solution is clear and free of precipitates.

2. Reagent Preparation: a. Immediately before use, dissolve the 2-isothiocyanatoquinoline in anhydrous DMSO or DMF to a concentration of 10 mg/mL.[3]

3. Labeling Reaction: a. Calculate the required volume of the 2-ITQ solution to achieve a 10-20 fold molar excess relative to the protein. b. While gently stirring, add the 2-ITQ solution dropwise to the protein solution. c. Protect the reaction mixture from light and incubate at room temperature for 1-2 hours or at 4°C overnight.[3]

4. Reaction Quenching (Optional): a. To stop the reaction, a small amount of an amine-containing buffer (e.g., 1 M Tris-HCl, pH 8.0) can be added to a final concentration of 50-100 mM to quench any unreacted 2-ITQ.[4]

5. Purification: a. Separate the labeled protein from unreacted 2-ITQ and reaction byproducts using a desalting column (e.g., G-25) pre-equilibrated with your desired storage buffer (e.g., PBS).[3][9]

Key Reaction Parameters for Specificity

The following table summarizes the key experimental parameters that can be adjusted to maximize labeling specificity.

Parameter	Amine-Specific Labeling	Thiol-Specific Labeling	Rationale
pH	9.0 - 10.0	7.4 - 8.5	Controls the deprotonation state of the target nucleophile. Amines require a higher pH to become reactive compared to thiols.[1][2]
Buffer	Carbonate, Borate, PBS	Phosphate, HEPES, PBS	Must be free of competing primary amines (e.g., Tris, Glycine).[3][4]
Temperature	4°C to 25°C	25°C to 37°C	Lower temperatures can reduce the rate of side reactions and hydrolysis. Higher temperatures can increase reaction rates but may decrease specificity.[10]
Reaction Time	1 - 12 hours	1 - 4 hours	Shorter reaction times can minimize off-target labeling. Optimization is recommended.[7]

Visualizations

Workflow for Optimizing Labeling Specificity

Caption: A stepwise workflow for optimizing the specificity of 2-ITQ labeling.

Decision Pathway for pH Selection

Caption: Decision logic for selecting the optimal reaction pH based on the target residue.

References

• 1. Cysteine specific bioconjugation with benzyl isothiocyanates - RSC Advances (RSC Publishing) DOI:10.1039/D0RA02934C [pubs.rsc.org]
• 2. Cysteine specific bioconjugation with benzyl isothiocyanates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifewp.bgu.ac.il [lifewp.bgu.ac.il]
• 4. abcam.co.jp [abcam.co.jp]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Characterization and optimization of fluorescein isothiocyanate labeling of humanized h2E2 anti-cocaine mAb - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Identification of Potential Protein Targets of Isothiocyanates by Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. nbinno.com [nbinno.com]
• 10. academic.oup.com [academic.oup.com]

Technical Support Center: 2-Isothiocyanatoquinoline (2-ITQ) Labeling in Mass Spectrometry

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using 2-Isothiocyanatoquinoline (2-ITQ) for the derivatization of primary and secondary amines for mass spectrometry analysis.

Frequently Asked Questions (FAQs)

Q1: What is 2-Isothiocyanatoquinoline (2-ITQ) and why is it used in mass spectrometry?

2-Isothiocyanatoquinoline (2-ITQ) is a chemical derivatization reagent used to label primary and secondary amines in molecules, such as peptides and small molecule metabolites. The isothiocyanate group (-N=C=S) reacts with the amine to form a stable thiourea linkage. This labeling is performed to:

• Improve Ionization Efficiency: The quinoline group, a nitrogen-containing aromatic heterocycle, can readily accept a proton, enhancing the ionization of the labeled analyte in electrospray ionization (ESI) mass spectrometry, leading to increased signal intensity.

• Introduce a Fixed Charge: The quinoline moiety can be protonated, introducing a permanent positive charge which can improve detection in positive ion mode.

• Facilitate Chromatographic Separation: The addition of the relatively nonpolar quinoline group can alter the chromatographic properties of the analyte, potentially improving separation in reversed-phase liquid chromatography.

• Provide a Fragmentation Signature: The 2-ITQ tag can produce characteristic fragment ions upon collision-induced dissociation (CID) in tandem mass spectrometry (MS/MS), aiding in the identification and structural elucidation of the labeled molecule.

Q2: What are the primary reaction conditions for 2-ITQ labeling?

Labeling with 2-ITQ is typically carried out in a slightly alkaline buffer to ensure that the target primary and secondary amines are deprotonated and thus nucleophilic. Common conditions involve:

• pH: 8.0 - 9.0

• Solvent: A mixture of an aqueous buffer (e.g., borate, bicarbonate, or phosphate buffer) and an organic solvent like acetonitrile or dimethylformamide (DMF) to ensure solubility of both the analyte and the reagent.

• Temperature: Room temperature to slightly elevated temperatures (e.g., 37-50°C) to facilitate the reaction.

• Reaction Time: 30 minutes to several hours, depending on the reactivity of the amine and the concentration of reactants.

It is crucial to avoid buffers containing primary or secondary amines, such as Tris, as they will compete with the analyte for the 2-ITQ reagent.

Troubleshooting Guides

This section addresses specific issues that may be encountered during 2-ITQ labeling experiments.

Issue 1: Low or No Signal for the Labeled Analyte

Possible Causes:

• Incomplete Labeling Reaction: The reaction may not have gone to completion.

• Hydrolysis of 2-ITQ Reagent: The isothiocyanate group is susceptible to hydrolysis in aqueous solutions, especially at alkaline pH, rendering it inactive.

• Poor Ionization of the Labeled Product: Although designed to enhance ionization, other factors can suppress the signal.

• Degradation of the Analyte: The experimental conditions may have degraded the target molecule.

Troubleshooting Steps:

Step	Action	Rationale
1	Optimize Reaction pH	Ensure the pH is in the optimal range of 8.0-9.0. A pH that is too low will result in protonated amines that are not reactive, while a pH that is too high can accelerate the hydrolysis of the 2-ITQ reagent.
2	Increase Reagent Concentration	Use a molar excess of 2-ITQ (e.g., 10-fold or higher) relative to the analyte to drive the reaction towards completion and outcompete hydrolysis.
3	Check Reagent Quality	Ensure the 2-ITQ reagent is fresh and has been stored under dry conditions to prevent premature hydrolysis. Prepare the reagent solution immediately before use.
4	Optimize Reaction Time and Temperature	Increase the reaction time or temperature (e.g., to 50°C) to improve labeling efficiency. Monitor for potential analyte degradation at higher temperatures.
5	Sample Cleanup	After labeling, use a solid-phase extraction (SPE) or other cleanup method to remove excess reagent and reaction byproducts that can cause ion suppression.
6	Optimize Mass Spectrometer Source Conditions	Adjust ESI source parameters such as capillary voltage, gas flow, and temperature to optimize the ionization of the 2-ITQ labeled analyte.

Diagram: Troubleshooting Low Signal

Caption: Troubleshooting workflow for low or no signal of 2-ITQ labeled analyte.

Issue 2: Presence of Unlabeled Analyte

Possible Causes:

• Incomplete reaction: Similar to the low signal issue, the labeling reaction may not have reached completion.

• Insufficient Reagent: The amount of 2-ITQ may be insufficient to label all analyte molecules.

• Steric Hindrance: The amine group on the analyte may be sterically hindered, making it less accessible to the 2-ITQ reagent.

Troubleshooting Steps:

Step	Action	Rationale
1	Increase Molar Excess of 2-ITQ	A higher concentration of the labeling reagent can overcome kinetic limitations and drive the reaction to completion.
2	Increase Reaction Time/Temperature	Allow more time for the reaction to proceed or gently heat the reaction mixture to increase the reaction rate.
3	Consider a Different Labeling Reagent	If steric hindrance is a significant issue, a smaller or more reactive labeling reagent may be necessary.

Issue 3: Observation of Unexpected Masses (Artifacts)

Possible Causes:

• Hydrolysis of 2-ITQ: The hydrolyzed reagent (2-aminoquinoline) may be observed.

• Formation of Urea Byproducts: Reaction of 2-ITQ with water can lead to the formation of a urea derivative through the reaction of the isothiocyanate with the amine formed from hydrolysis.

• Multiple Labeling: Molecules with multiple amine groups may be labeled at more than one site.

• In-source Fragmentation/Adducts: The labeled analyte may fragment in the ion source or form adducts with salts (e.g., Na+, K+).

Troubleshooting Steps:

Artifact Observed	Expected Mass Shift/Value	Troubleshooting Action
Unreacted 2-ITQ	M + 170.22 Da	Improve post-reaction cleanup (e.g., SPE, liquid-liquid extraction).
Hydrolyzed 2-ITQ (2-aminoquinoline)	M + 144.18 Da	Prepare 2-ITQ solution fresh. Ensure anhydrous conditions for reagent storage and initial dissolution.
Urea Byproduct (Bis(quinolin-2-yl)thiourea)	M + 316.40 Da	Use a higher molar excess of the target analyte relative to potential water contamination. Minimize water content in organic solvents.
Double Labeled Analyte	M + 340.44 Da (2 x 170.22)	If single labeling is desired, reduce the molar excess of 2-ITQ and shorten the reaction time.
Sodium Adduct	[M+Na]+	Use high-purity solvents and reagents. Incorporate a desalting step.
Potassium Adduct	[M+K]+	Use high-purity solvents and reagents. Incorporate a desalting step.

Diagram: Common Artifacts in 2-ITQ Labeling

Caption: Reaction pathways leading to desired products and common artifacts.

Experimental Protocols

Protocol: 2-ITQ Labeling of a Peptide Sample for LC-MS Analysis

This protocol is a general guideline and may require optimization for specific peptides.

Materials:

• Peptide sample

• 2-Isothiocyanatoquinoline (2-ITQ)

• Acetonitrile (ACN), HPLC grade

• Dimethylformamide (DMF), anhydrous

• 50 mM Sodium borate buffer, pH 8.5

• 0.1% Formic acid in water, HPLC grade

• Solid-Phase Extraction (SPE) C18 cartridges

Procedure:

• Sample Preparation:

  • Dissolve the peptide sample in 50 mM sodium borate buffer (pH 8.5) to a final concentration of 1 mg/mL.

• Reagent Preparation (prepare fresh):

  • Dissolve 2-ITQ in anhydrous DMF to a concentration of 10 mg/mL.

• Labeling Reaction:

  • To 100 µL of the peptide solution, add a 10-fold molar excess of the 2-ITQ solution.

  • Vortex briefly to mix.

  • Incubate the reaction mixture at 37°C for 1 hour.

• Reaction Quenching (Optional):

  • To quench the reaction, add a small amount of an amine-containing buffer (e.g., 5 µL of 1 M Tris-HCl, pH 8.0) to consume any remaining 2-ITQ. Incubate for an additional 15 minutes.

• Sample Cleanup (SPE):

  • Condition a C18 SPE cartridge with 1 mL of ACN, followed by 1 mL of 0.1% formic acid in water.

  • Acidify the reaction mixture with 10 µL of 10% formic acid.

  • Load the acidified sample onto the conditioned SPE cartridge.

  • Wash the cartridge with 1 mL of 0.1% formic acid in water to remove salts and hydrophilic byproducts.

  • Elute the labeled peptide with 500 µL of 50% ACN in 0.1% formic acid.

  • Dry the eluted sample in a vacuum centrifuge.

• LC-MS Analysis:

  • Reconstitute the dried sample in a suitable volume of the initial mobile phase (e.g., 95% water, 5% ACN, 0.1% formic acid).

  • Inject the sample into the LC-MS system.

Diagram: Experimental Workflow for 2-ITQ Labeling

Caption: Step-by-step experimental workflow for 2-ITQ labeling of peptides.

Reference Data & Comparative Studies

A Comparative Guide to Protein Labeling: 2-Isothiocyanatoquinoline vs. FITC

For researchers, scientists, and drug development professionals, the selection of an appropriate fluorescent label is a critical step in experimental design. The ideal label should offer high labeling efficiency, strong and stable fluorescence, and minimal perturbation of the target protein's function. This guide provides a comprehensive comparison of Fluorescein Isothiocyanate (FITC), a long-standing benchmark in protein labeling, and 2-Isothiocyanatoquinoline, a less characterized but potentially valuable alternative.

This comparison will delve into the known performance of FITC, supported by extensive experimental data, and provide a theoretical assessment of 2-Isothiocyanatoquinoline based on the known properties of quinoline-based fluorophores. Due to a lack of available experimental data for 2-Isothiocyanatoquinoline in protein labeling applications, its evaluation is based on the general characteristics of the quinoline scaffold and the isothiocyanate reactive group.

At a Glance: Key Performance Indicators

The following table summarizes the key photophysical and chemical properties of FITC for protein labeling. A corresponding data set for 2-Isothiocyanatoquinoline is not available in the peer-reviewed literature and is therefore omitted.

Property	Fluorescein Isothiocyanate (FITC)	2-Isothiocyanatoquinoline
Excitation Wavelength (λex)	~495 nm[1]	Not Experimentally Determined
Emission Wavelength (λem)	~518 nm[1]	Not Experimentally Determined
Molar Extinction Coefficient (ε)	~75,000 cm⁻¹M⁻¹	Not Experimentally Determined
Quantum Yield (Φ)	~0.5 - 0.9 (pH dependent)	Not Experimentally Determined
Photostability	Moderate; prone to photobleaching[2]	Theoretically may be higher than FITC
pH Sensitivity	Fluorescence is highly pH-dependent (pKa ~6.4)	Fluorescence is likely to be pH-sensitive
Reactive Group	Isothiocyanate	Isothiocyanate
Target Residues	Primary amines (e.g., Lysine, N-terminus)	Primary amines (e.g., Lysine, N-terminus)

In-Depth Analysis

Fluorescein Isothiocyanate (FITC): The Established Standard

FITC has been a workhorse in protein labeling for decades, prized for its high absorptivity, excellent quantum yield in alkaline conditions, and the well-established chemistry of its isothiocyanate group.[3][4] The isothiocyanate moiety reacts efficiently with primary amines on proteins, such as the ε-amino group of lysine residues and the N-terminal α-amino group, to form a stable thiourea linkage.[4]

However, FITC is not without its drawbacks. Its fluorescence is notoriously sensitive to pH, with a significant decrease in quantum yield in acidic environments.[5] This can be a major limitation for studies in acidic organelles or environments with fluctuating pH. Furthermore, FITC is susceptible to photobleaching, which can limit its utility in long-term imaging experiments or applications requiring high-intensity illumination.[2]

2-Isothiocyanatoquinoline: A Theoretical Perspective

While specific experimental data for 2-isothiocyanatoquinoline in protein labeling is scarce, we can infer its potential properties based on the characteristics of the quinoline fluorophore. Quinoline-based dyes are known for their rigid, planar structure which often leads to good fluorescence properties.[3][4]

Potential Advantages:

• Photostability: Quinoline derivatives can exhibit greater photostability compared to fluorescein, a desirable trait for demanding imaging applications.

• Environmental Sensitivity: The fluorescence of quinoline is often sensitive to the polarity of its local environment. This solvatochromism could potentially be leveraged to probe conformational changes in proteins upon ligand binding or other events.

• Tunable Properties: The quinoline core offers multiple sites for chemical modification, allowing for the potential to fine-tune its spectral properties and reactivity.

Potential Disadvantages and Unknowns:

• Spectral Properties: The excitation and emission maxima of 2-isothiocyanatoquinoline are unknown. It is likely to absorb in the UV or near-UV range, which could be a disadvantage due to potential for cellular autofluorescence and phototoxicity.

• Quantum Yield: The quantum yield of the unconjugated and protein-conjugated forms of 2-isothiocyanatoquinoline has not been reported. While some quinoline derivatives have high quantum yields, this is not a universal property.

• pH Sensitivity: Similar to FITC, the nitrogen atom in the quinoline ring makes its fluorescence susceptible to pH changes, although the pKa is likely to be different from that of fluorescein.

• Labeling Efficiency and Specificity: While the isothiocyanate group is a well-established amine-reactive moiety, the influence of the quinoline scaffold on its reactivity and the potential for non-specific labeling are unknown.

Experimental Protocols

Below are generalized protocols for protein labeling with isothiocyanate-based dyes. These should be optimized for each specific protein and application.

Protein Preparation

• Purification: The protein of interest should be purified to >95% homogeneity.

• Buffer Exchange: The protein solution must be exchanged into an amine-free buffer at a pH of 8.5-9.5 for optimal labeling. Common buffers include carbonate-bicarbonate buffer or borate buffer. Tris or glycine buffers must be avoided as they contain primary amines that will compete with the protein for the labeling reagent.

• Concentration: The protein concentration should typically be in the range of 1-10 mg/mL.

Labeling Reaction

• Dye Preparation: Immediately before use, dissolve the isothiocyanate dye (FITC or 2-Isothiocyanatoquinoline) in an anhydrous organic solvent such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to a concentration of 1-10 mg/mL.

• Dye-to-Protein Ratio: The optimal molar ratio of dye to protein needs to be determined empirically, but a starting point is often a 10- to 20-fold molar excess of the dye.

• Reaction Incubation: Add the dissolved dye dropwise to the protein solution while gently stirring. Incubate the reaction mixture for 1-2 hours at room temperature or overnight at 4°C, protected from light.

• Quenching: The reaction can be stopped by adding an excess of a primary amine-containing buffer, such as Tris-HCl, to a final concentration of 50-100 mM.

Purification of the Labeled Protein

It is crucial to remove any unreacted dye from the labeled protein. This is typically achieved by:

• Size-Exclusion Chromatography: Using a resin with an appropriate molecular weight cutoff (e.g., Sephadex G-25) equilibrated with the desired storage buffer.

• Dialysis: Dialyzing the reaction mixture against a large volume of the storage buffer with several buffer changes.

Characterization of the Conjugate

The degree of labeling (DOL), which is the average number of dye molecules per protein molecule, should be determined. This can be calculated using the absorbance of the protein (typically at 280 nm) and the dye at its absorbance maximum, applying a correction factor for the dye's absorbance at 280 nm.

Visualizing the Process

To illustrate the experimental workflow and the underlying chemical reaction, the following diagrams are provided.

A generalized workflow for protein labeling with isothiocyanate-based dyes.

Reaction of a primary amine on a protein with an isothiocyanate group.

Conclusion

For routine protein labeling, FITC remains a reliable and well-understood choice, particularly when experiments are conducted at a stable, alkaline pH and photobleaching is not a major concern. Its bright fluorescence and established protocols make it accessible for a wide range of applications.

2-Isothiocyanatoquinoline, on the other hand, represents a more speculative option. Based on the general properties of quinoline fluorophores, it holds the potential for improved photostability and unique environmental sensitivity. However, without experimental data on its spectral properties, quantum yield, and performance in protein labeling, its use remains exploratory. Researchers seeking to move beyond the limitations of FITC, particularly in terms of photostability and pH sensitivity, might consider investigating 2-isothiocyanatoquinoline or other quinoline-based probes. It is imperative, however, that any such investigation begins with a thorough characterization of the dye's fundamental photophysical and chemical properties before its application in complex biological systems. The development and characterization of novel fluorescent probes are essential for advancing the frontiers of biological imaging and molecular detection.

References

• 1. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Fluorescence enhancement of quinolines by protonation - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. crimsonpublishers.com [crimsonpublishers.com]
• 4. crimsonpublishers.com [crimsonpublishers.com]
• 5. researchgate.net [researchgate.net]

A Head-to-Head Battle for N-Terminal Sequencing: 2-Isothiocyanatoquinoline vs. Phenyl isothiocyanate in Edman Degradation

For researchers, scientists, and drug development professionals engaged in protein sequencing, the choice of reagents for Edman degradation is a critical determinant of success. This guide provides an in-depth comparison of the traditional workhorse, phenyl isothiocyanate (PITC), and a fluorescent alternative, 2-isothiocyanatoquinoline, evaluating their performance, protocols, and underlying chemical principles.

The Edman degradation, a cornerstone of protein chemistry for over seven decades, allows for the sequential removal and identification of amino acids from the N-terminus of a peptide.[1][2] The choice of the isothiocyanate reagent is central to the efficacy and sensitivity of this method. While PITC has been the standard for decades, the quest for higher sensitivity and improved detection has led to the exploration of alternative reagents like the fluorescent 2-isothiocyanatoquinoline.

Performance Face-Off: Sensitivity and Detection

The primary advantage of employing fluorescent isothiocyanates like 2-isothiocyanatoquinoline lies in the potential for significantly enhanced sensitivity. The inherent fluorescence of the resulting 2-quinolylthiohydantoin (QTH) amino acid derivatives allows for detection at much lower concentrations compared to the UV-absorbing phenylthiohydantoin (PTH) derivatives produced with PITC. This is particularly crucial when working with limited sample quantities, a common challenge in proteomics and drug development.

While direct quantitative comparisons in the literature are scarce, the principle of fluorescence detection inherently offers a lower limit of detection than UV absorbance. Studies on other fluorescent Edman reagents have demonstrated this enhanced sensitivity. For instance, the use of fluorescein isothiocyanate (FITC) has been explored to improve detection limits, although challenges with reagent purity and removal of excess dye have been noted. The development of various fluorescent isothiocyanates is a testament to the ongoing effort to push the boundaries of detection in protein sequencing.

Feature	Phenyl isothiocyanate (PITC)	2-Isothiocyanatoquinoline
Detection Method	UV Absorbance	Fluorescence
Sensitivity	Picomole range[2][3]	Potentially femtomole to attomole range
Derivative Formed	Phenylthiohydantoin (PTH)	2-Quinolylthiohydantoin (QTH)
Advantages	Well-established, robust chemistry, extensive literature	Potentially higher sensitivity, lower background
Disadvantages	Lower sensitivity compared to fluorescent methods	Less established, potential for photobleaching, requires specialized detection

The Chemical Workflow: A Tale of Two Reagents

The fundamental chemistry of Edman degradation remains the same regardless of the isothiocyanate used. The process involves a two-step cyclical reaction: coupling and cleavage.

1. Coupling Reaction: The isothiocyanate reagent reacts with the free N-terminal amino group of the peptide under alkaline conditions to form a thiocarbamoyl derivative.

2. Cleavage Reaction: Under acidic conditions, the derivatized N-terminal amino acid is cleaved from the peptide chain as a thiazolinone derivative.

3. Conversion: The unstable thiazolinone derivative is then converted to a more stable thiohydantoin derivative (PTH or QTH) for subsequent analysis.

This cycle is then repeated to identify the next amino acid in the sequence.[1][4]

Below are diagrams illustrating the chemical workflow for both PITC and a generic fluorescent isothiocyanate, representing the process for 2-isothiocyanatoquinoline.

References

• 1. Edman Degradation: A Classic Protein Sequencing Technique - MetwareBio [metwarebio.com]
• 2. Edman degradation - Wikipedia [en.wikipedia.org]
• 3. 26.6 Peptide Sequencing: The Edman Degradation – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 4. Workflow of Edman degradation - Creative Proteomics [creative-proteomics.com]

Validating the Site of 2-Isothiocyanatoquinoline Conjugation on a Protein: A Comparative Guide

For researchers, scientists, and drug development professionals, the precise site of conjugation is a critical quality attribute of any protein conjugate. This guide provides a comprehensive comparison of methods to validate the conjugation site of 2-isothiocyanatoquinoline on a protein, alongside alternative conjugation strategies. Detailed experimental protocols and supporting data are presented to aid in the selection of the most appropriate validation and conjugation methodology.

Introduction to Protein Conjugation and the Importance of Site Validation

Protein conjugation is a fundamental tool in drug development, diagnostics, and basic research, enabling the attachment of small molecules, polymers, or other proteins to a target protein. The isothiocyanate functional group (-N=C=S) is a well-established reactive handle for protein modification, typically targeting the primary amino groups of lysine residues and the N-terminus. 2-Isothiocyanatoquinoline, with its rigid, aromatic quinoline scaffold, offers a unique probe for protein labeling.

The precise location of this conjugation is paramount. It can significantly impact the protein's structure, stability, and biological activity. In the context of antibody-drug conjugates (ADCs), for instance, the site of drug attachment influences both efficacy and safety. Therefore, robust analytical methods to confirm the exact amino acid residue(s) modified are essential for ensuring product consistency, efficacy, and safety.

Methods for Validating the Conjugation Site

The two primary methodologies for identifying the site of protein modification are Mass Spectrometry (MS) and Edman Degradation.

Mass Spectrometry-Based Approaches

Mass spectrometry is a powerful and versatile technique for characterizing protein modifications.[1][2] The general workflow involves the enzymatic digestion of the conjugated protein into smaller peptides, followed by analysis of the peptide masses and their fragmentation patterns.

Workflow for Mass Spectrometry-Based Site Validation:

Caption: Workflow for identifying the conjugation site using mass spectrometry.

Experimental Protocol: Peptide Mapping by LC-MS/MS

• Protein Digestion:

  • Denature the 2-isothiocyanatoquinoline conjugated protein in a solution containing a denaturant (e.g., 8 M urea or 6 M guanidine hydrochloride) and a reducing agent (e.g., dithiothreitol, DTT) to unfold the protein and reduce disulfide bonds.

  • Alkylate the free cysteine residues with an alkylating agent (e.g., iodoacetamide) to prevent disulfide bond reformation.

  • Exchange the buffer to an appropriate digestion buffer (e.g., 50 mM ammonium bicarbonate, pH 8) using dialysis or buffer exchange columns.

  • Add a protease, such as trypsin, at an appropriate enzyme-to-substrate ratio (e.g., 1:20 to 1:50 w/w) and incubate at 37°C for 4-16 hours.[3]

• LC-MS/MS Analysis:

  • Separate the resulting peptide mixture using reverse-phase high-performance liquid chromatography (RP-HPLC) coupled to a high-resolution mass spectrometer.

  • The mass spectrometer is typically operated in a data-dependent acquisition (DDA) mode, where the most abundant peptide ions in each full MS scan are selected for fragmentation (MS/MS).

• Data Analysis:

  • The acquired MS/MS spectra are searched against a protein sequence database using specialized software (e.g., Mascot, Sequest, MaxQuant).[1]

  • The search parameters must include the mass shift corresponding to the 2-isothiocyanatoquinoline modification (+185.04 Da) as a variable modification on lysine (K) and the protein N-terminus.

  • The software will identify peptides that are modified with 2-isothiocyanatoquinoline and pinpoint the exact location of the modification based on the fragmentation pattern.[1]

Edman Degradation

Edman degradation is a classic method for N-terminal sequencing of proteins and peptides.[4] It involves the sequential removal and identification of amino acid residues from the N-terminus. If the conjugation occurs at the N-terminus, the Edman sequencing will be blocked. For identifying modifications on lysine residues, the protein is first digested, and the resulting peptides are sequenced.

Workflow for Edman Degradation:

Caption: Stepwise process of Edman degradation for peptide sequencing.

Experimental Protocol: Edman Degradation

• Protein Digestion and Peptide Purification:

  • Digest the conjugated protein with a suitable protease as described for the mass spectrometry protocol.

  • Isolate the individual peptides using RP-HPLC.

• Edman Sequencing:

  • Subject each purified peptide to automated Edman degradation.[4]

  • In each cycle, the N-terminal amino acid is reacted with phenylisothiocyanate (PITC), cleaved off, and converted to a phenylthiohydantoin (PTH)-amino acid.[4]

  • The PTH-amino acid is then identified by HPLC.

  • If a lysine residue is modified with 2-isothiocyanatoquinoline, a blank cycle or a chromatogram with an unidentifiable peak will be observed at that position, indicating the site of conjugation.[5][6]

Comparison of Validation Methods

Feature	Mass Spectrometry	Edman Degradation
Sensitivity	High (picomole to femtomole)	Moderate (picomole)[7]
Throughput	High	Low
Information	Provides mass of modification and site	Provides sequence information, modification inferred by signal loss[5]
Sample Req.	Can analyze complex mixtures	Requires purified peptides[4]
Limitations	Data analysis can be complex	Blocked N-terminus prevents sequencing, not suitable for C-terminal modifications

Alternative Protein Conjugation Chemistries

While isothiocyanates are effective, several other chemistries are available for protein conjugation, each with its own advantages and disadvantages. The choice of conjugation chemistry can influence the site-selectivity and overall properties of the final conjugate.

Comparison of Common Protein Conjugation Chemistries:

Conjugation Chemistry	Target Residue(s)	Linkage Formed	Key Advantages	Key Disadvantages
Isothiocyanate	Lysine, N-terminus	Thiourea	Stable linkage, well-established chemistry	Can have multiple conjugation sites, potential for cross-reactivity
Maleimide	Cysteine	Thioether	Highly selective for thiols, stable linkage	Requires free cysteine, potential for off-target reaction with lysine at high pH[8]
NHS Ester	Lysine, N-terminus	Amide	Stable linkage, rapid reaction	Susceptible to hydrolysis, can have multiple conjugation sites[9]
Click Chemistry	Non-natural amino acids	Triazole	Bioorthogonal, highly specific	Requires genetic engineering of the protein

Reaction Schemes of Alternative Conjugation Chemistries:

Caption: Reaction schemes for maleimide and NHS ester protein conjugation.

Conclusion

Validating the site of 2-isothiocyanatoquinoline conjugation is a critical step in the development of protein-based therapeutics and research tools. Mass spectrometry offers a high-throughput and sensitive method for direct identification of the modification site. Edman degradation, while lower in throughput, provides complementary sequence information. The choice of validation method will depend on the specific requirements of the project, including the available instrumentation and the desired level of characterization.

Furthermore, the selection of the conjugation chemistry itself plays a pivotal role in determining the site-selectivity and homogeneity of the final product. While 2-isothiocyanatoquinoline provides a means for targeting lysine residues and the N-terminus, alternative chemistries such as maleimide-based cysteine conjugation or click chemistry with non-natural amino acids offer routes to more site-specific modifications. A thorough understanding of these different approaches is essential for the rational design and development of well-characterized and effective protein conjugates.

References

• 1. Protocol for Peptide Mapping - Creative Proteomics [creative-proteomics.com]
• 2. 4 Steps of Edman Degradation | MtoZ Biolabs [mtoz-biolabs.com]
• 3. Development of an LC-MS/MS peptide mapping protocol for the NISTmAb - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Workflow of Edman degradation - Creative Proteomics [creative-proteomics.com]
• 5. researchgate.net [researchgate.net]
• 6. Quantitative Analysis and Optimization of Site-Specific Protein Bioconjugation in Mammalian Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Edman degradation - Wikipedia [en.wikipedia.org]
• 8. vectorlabs.com [vectorlabs.com]
• 9. Thio-NHS esters are non-innocent protein acylating reagents - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 2-Isothiocyanatoquinoline's Reactivity with Diverse Nucleophiles

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of 2-isothiocyanatoquinoline with various biological nucleophiles. Due to the limited availability of specific quantitative data for 2-isothiocyanatoquinoline, this document leverages experimental data from structurally related and widely studied isothiocyanates, such as Allyl Isothiocyanate (AITC) and Phenyl Isothiocyanate (PITC), to provide a representative understanding of the reactivity profile. Isothiocyanates are a class of compounds known for their high reactivity towards nucleophiles, a characteristic that underpins their biological activity, including their roles in cancer chemoprevention and as covalent inhibitors in drug development.

Comparative Reactivity of Isothiocyanates with Nucleophiles

The electrophilic carbon atom of the isothiocyanate group (-N=C=S) is susceptible to attack by a wide range of nucleophiles, primarily the thiol groups of cysteine residues and the amino groups of lysine residues in proteins, as well as the amino groups of amino acids and peptides. The reactivity is influenced by the chemical nature of the isothiocyanate and the nucleophile, as well as the reaction conditions such as pH.

Below is a summary of reported reaction yields for various isothiocyanates with different nucleophiles, providing a comparative perspective on their reactivity.

Isothiocyanate	Nucleophile	Reaction Conditions	Product	Yield (%)	Reference
Allyl Isothiocyanate (AITC)	Glycine	pH 8, 25°C, 2 weeks	N-allylthiocarbamoyl glycine	~33% of AITC reacted	[1]
Allyl Isothiocyanate (AITC)	Glycine containing di- and tripeptides	pH 8, 25°C, 2-4 weeks	N-allylthiocarbamoyl peptides	Up to 66% of AITC reacted	[1]
Allyl Isothiocyanate (AITC)	Alanine	pH 8 and 10, 25°C, 3-4 weeks	3-allyl-2-thiohydantoin and/or N-allylthiocarbamoyl alanine	Complete transformation observed	[1]
Phenyl Isothiocyanate (PITC)	Peptide (PHCKRM)	pH 7.4	Cysteine and Proline adducts	High reactivity observed	[2]
6-TRITC	Peptide (PHCKRM)	pH 7.4	Cysteine and Proline adducts	Higher reactivity than PITC	[2]
Benzyl Isothiocyanate (BITC)	α-Lactalbumin (Lysine and Cysteine residues)	Not specified	Protein adducts	Modification of specific lysine residues confirmed	[3]

Note: The provided data is for comparative purposes and highlights the general reactivity trends of isothiocyanates. The specific reactivity of 2-isothiocyanatoquinoline may vary based on the electronic and steric effects of the quinoline moiety.

Experimental Protocols

General Protocol for Assessing Isothiocyanate Reactivity with Nucleophiles

This protocol outlines a general method for determining the reactivity of an isothiocyanate, such as 2-isothiocyanatoquinoline, with a model nucleophile (e.g., N-acetylcysteine or glycine).

Materials:

• 2-Isothiocyanatoquinoline

• N-acetylcysteine (or other desired nucleophile)

• Phosphate buffer (pH 7.4)

• Acetonitrile

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Mass spectrometer (optional, for product identification)

Procedure:

• Solution Preparation:

  • Prepare a stock solution of 2-isothiocyanatoquinoline in acetonitrile.

  • Prepare a stock solution of the nucleophile (e.g., N-acetylcysteine) in phosphate buffer (pH 7.4).

• Reaction:

  • In a reaction vessel, mix the 2-isothiocyanatoquinoline solution with the nucleophile solution at a defined molar ratio (e.g., 1:1 or 1:10).

  • Incubate the reaction mixture at a controlled temperature (e.g., 37°C) with constant stirring.

• Time-Course Analysis:

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw an aliquot of the reaction mixture.

  • Quench the reaction by adding a suitable agent (e.g., an excess of a highly reactive thiol like dithiothreitol, or by acidification).

• HPLC Analysis:

  • Analyze the quenched samples by reverse-phase HPLC.

  • Use a suitable C18 column and a gradient elution method with a mobile phase consisting of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic acid).

  • Monitor the reaction by observing the decrease in the peak area of the reactants and the increase in the peak area of the product(s) at an appropriate wavelength (e.g., the maximum absorbance wavelength of 2-isothiocyanatoquinoline and its adducts).

• Data Analysis:

  • Calculate the percentage of reacted isothiocyanate at each time point.

  • Determine the reaction rate by plotting the concentration of the remaining isothiocyanate against time.

  • If a mass spectrometer is available, confirm the identity of the product(s) by analyzing their mass-to-charge ratio.

Signaling Pathways and Experimental Workflows

Isothiocyanates are known to modulate various cellular signaling pathways, which is a key aspect of their biological activity. The diagrams below, generated using the DOT language, illustrate a representative experimental workflow for assessing isothiocyanate reactivity and two major signaling pathways affected by these compounds.

Experimental workflow for assessing isothiocyanate reactivity.

Isothiocyanate-induced MAPK signaling pathway activation.

Isothiocyanates can induce the production of reactive oxygen species (ROS), which in turn activates various arms of the Mitogen-Activated Protein Kinase (MAPK) signaling cascade, including JNK, p38, and ERK pathways.[4][5] This activation can lead to cellular outcomes such as apoptosis and cell cycle arrest, which are important mechanisms in cancer chemoprevention.[4][5]

Isothiocyanate-mediated activation of the Keap1-Nrf2 pathway.

The Keap1-Nrf2 pathway is a critical regulator of cellular defense against oxidative and electrophilic stress.[6][7] Isothiocyanates can covalently modify specific cysteine residues on the Keap1 protein.[7] This modification disrupts the Keap1-Nrf2 interaction, leading to the stabilization and nuclear translocation of the transcription factor Nrf2. In the nucleus, Nrf2 binds to the Antioxidant Response Element (ARE) in the promoter regions of target genes, upregulating the expression of a battery of antioxidant and phase II detoxification enzymes.[7][8]

Conclusion

2-Isothiocyanatoquinoline, as a member of the isothiocyanate family, is expected to exhibit significant reactivity towards biological nucleophiles. While specific quantitative data for this particular compound is limited, the provided comparative data for other isothiocyanates and the outlined experimental protocols offer a solid foundation for researchers to investigate its cross-reactivity profile. Understanding the reactivity of 2-isothiocyanatoquinoline is crucial for its potential development as a therapeutic agent or a chemical probe, particularly in the context of its interaction with cellular targets and its ability to modulate key signaling pathways involved in disease. Further experimental studies are warranted to precisely quantify the reaction kinetics and product formation of 2-isothiocyanatoquinoline with a broader range of nucleophiles.

References

• 1. Nucleophilic addition to quinolines and isoquinolines [quimicaorganica.org]
• 2. gcwgandhinagar.com [gcwgandhinagar.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Sulforaphane and Its Bifunctional Analogs: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. US4659853A - Process for the production of isothiocyanate derivatives - Google Patents [patents.google.com]
• 6. Sulforaphane rewires central metabolism to support antioxidant response and achieve glucose homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. arkat-usa.org [arkat-usa.org]

Quantitative Assessment of Amine-Reactive Isobaric Labeling Reagents for Mass Spectrometry-Based Proteomics

A comparative guide for researchers, scientists, and drug development professionals.

In the landscape of quantitative proteomics, isobaric labeling has emerged as a powerful technique for multiplexed analysis of protein abundance. While a variety of reagents exist for this purpose, this guide provides a comparative assessment of commonly used amine-reactive isobaric tags. Initial inquiries into the performance of 2-Isothiocyanatoquinoline as a labeling reagent for quantitative mass spectrometry did not yield sufficient data from publicly available scientific literature or commercial sources to facilitate a direct comparison. Therefore, this guide will focus on the well-established and extensively characterized isobaric labeling reagents: Tandem Mass Tags (TMT), TMTpro, and Isobaric Tags for Relative and Absolute Quantitation (iTRAQ).

Principle of Isobaric Labeling

Isobaric labeling reagents are a set of molecules with the same total mass. They possess a reactive group that covalently binds to the N-terminus and lysine residues of peptides, a balancer group, and a reporter group. During mass spectrometry analysis, peptides labeled with different isobaric tags from different samples are indistinguishable in the MS1 scan. However, upon fragmentation in the MS/MS or MS3 scan, the reporter ions are cleaved and their distinct masses allow for the relative quantification of the peptides, and subsequently the proteins, from which they originated.[1][2][3]

Comparison of Common Isobaric Labeling Reagents

The choice of an isobaric labeling reagent is critical and depends on the specific requirements of the experiment, such as the number of samples to be compared (plexing level), desired sensitivity, and the mass spectrometry platform available.

Feature	TMT	TMTpro	iTRAQ
Plexing Capability	Up to 11-plex	Up to 18-plex[4][5]	4-plex and 8-plex
Reactive Group	NHS-ester	NHS-ester	NHS-ester
Reporter Ion Generation	HCD or ETD fragmentation	HCD or ETD fragmentation	CID or HCD fragmentation
Relative Quantification Accuracy	Good, but can be affected by ratio compression[6]	Improved accuracy and reduced ratio compression compared to TMT[7][8]	Good, but also susceptible to ratio compression[6][9]
Sensitivity	High	Higher sensitivity due to increased signal of reporter ions[8]	High
Fragmentation Efficiency	Good	Increased fragmentation efficiency compared to TMT[8]	Good

Table 1: Comparison of Key Features of TMT, TMTpro, and iTRAQ Reagents.

Quantitative Performance Data

Precise and accurate quantification is paramount in proteomics studies. The following table summarizes key performance metrics for TMTpro, a newer generation of isobaric tags, in comparison to the widely used TMT reagents.

Performance Metric	TMTpro (16-plex)	TMT (10/11-plex)
Peptide Identifications	Similar to TMT10/11-plex[7]	High
Protein Quantifications	Similar to TMT10/11-plex[7]	High
Quantitative Accuracy	Similar performance to TMT10/11-plex[7]	Good
Suitability for PTM Analysis	Demonstrated for phosphopeptides[7]	Widely used

Table 2: Performance Comparison of TMTpro and TMT Reagents. A study comparing TMTpro 16-plex with TMT10/11-plex reagents showed similar performance in terms of peptide identification rates and quantification.[7]

Experimental Protocols

The following is a generalized workflow for quantitative proteomics using amine-reactive isobaric labeling reagents. Specific details may vary depending on the chosen reagent and manufacturer's instructions.

I. Sample Preparation and Protein Digestion

• Protein Extraction: Lyse cells or tissues using an appropriate lysis buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each sample using a standard protein assay (e.g., BCA assay).

• Reduction and Alkylation: Reduce disulfide bonds with DTT or TCEP and alkylate cysteine residues with iodoacetamide or other alkylating agents to prevent disulfide bond reformation.

• Protein Digestion: Digest proteins into peptides using a protease, typically trypsin, overnight at 37°C.

II. Peptide Labeling with Isobaric Tags

• Peptide Desalting: Desalt the peptide digests using a C18 solid-phase extraction (SPE) cartridge to remove salts and other interfering substances.

• Labeling Reaction: Resuspend the desalted peptides in a suitable buffer (e.g., TEAB or HEPES) and add the isobaric labeling reagent. The reaction is typically carried out at room temperature for 1-2 hours.

• Quenching: Quench the labeling reaction by adding a primary amine-containing solution, such as hydroxylamine or Tris.

• Sample Pooling: Combine the labeled peptide samples in a 1:1 ratio.

• Final Desalting: Desalt the pooled, labeled peptide mixture using a C18 SPE cartridge.

III. LC-MS/MS Analysis

• Chromatographic Separation: Separate the labeled peptides using a reverse-phase liquid chromatography (LC) system coupled to a high-resolution mass spectrometer. A gradient of increasing organic solvent (e.g., acetonitrile) is used to elute the peptides from the analytical column.

• Mass Spectrometry Analysis:

  • MS1 Scan: Acquire full scan mass spectra of the eluting peptides.

  • MS/MS (or MS3) Scan: Select the most intense precursor ions for fragmentation using an appropriate fragmentation method (HCD, CID, or ETD). Acquire tandem mass spectra of the fragment ions, including the reporter ions.

IV. Data Analysis

• Database Searching: Search the acquired MS/MS spectra against a protein sequence database to identify the peptides.

• Quantification: Extract the reporter ion intensities from the MS/MS or MS3 spectra.

• Data Normalization: Normalize the reporter ion intensities to correct for variations in sample loading and mixing.

• Protein Ratio Calculation: Calculate the relative abundance of each protein across the different samples based on the normalized reporter ion intensities of its constituent peptides.

• Statistical Analysis: Perform statistical tests to identify proteins that are significantly differentially expressed between the experimental conditions.

Visualizing the Workflow and a Biological Pathway

To further illustrate the process and its application, the following diagrams were generated using the DOT language.

Caption: A generalized workflow for quantitative proteomics using isobaric labeling.

Caption: A simplified signaling pathway leading to gene expression.

References

• 1. iTRAQ Quantification Technology: Principles, Advantages, and Applications | MtoZ Biolabs [mtoz-biolabs.com]
• 2. iTRAQ in Proteomics: Principles, Differences, and Applications - Creative Proteomics [creative-proteomics.com]
• 3. Sample Multiplexing Strategies in Quantitative Proteomics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. TMTpro-18plex: The Expanded and Complete Set of TMTpro Reagents for Sample Multiplexing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Defining, Comparing, and Improving iTRAQ Quantification in Mass Spectrometry Proteomics Data - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. TMTpro reagents: a set of isobaric labeling mass tags enables simultaneous proteome-wide measurements across 16 samples | Springer Nature Experiments [experiments.springernature.com]
• 9. Addressing Accuracy and Precision Issues in iTRAQ Quantitation - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Amino Acid Modification: Alternatives to 2-Isothiocyanatoquinoline

For researchers, scientists, and drug development professionals seeking to modify specific amino acid residues within proteins, 2-isothiocyanatoquinoline has been a reagent of interest. However, a diverse array of alternative reagents offers distinct advantages in terms of specificity, reaction efficiency, and the stability of the resulting conjugate. This guide provides an objective comparison of key alternatives to 2-isothiocyanatoquinoline for the modification of lysine, cysteine, and N-terminal amines, supported by experimental data and detailed protocols.

Targeting Primary Amines: Lysine and N-Termini

The primary amino groups of lysine side chains and the N-terminus of proteins are common targets for chemical modification. While isothiocyanates react with these nucleophilic groups, N-hydroxysuccinimide (NHS) esters are a widely adopted alternative.

Comparison of Reagents for Amine Modification

Feature	2-Isothiocyanatoquinoline (and other Isothiocyanates)	N-Hydroxysuccinimide (NHS) Esters
Target Residues	Primary amines (Lysine, N-terminus)	Primary amines (Lysine, N-terminus)
Reaction pH	Typically pH 7.5 - 9.0[1][2]	Typically pH 7.2 - 8.5[2][3][]
Reaction Product	Thiourea	Amide
Bond Stability	Generally stable, but can be reversible under certain conditions[5][6].	Highly stable amide bond[].
Reaction Kinetics	Reaction rate is pH-dependent[7].	Fast reaction rates, but hydrolysis of the NHS ester is a competing reaction, especially at higher pH[3][][8][9]. Half-life of hydrolysis can be as short as 10 minutes at pH 8.6[3].
Side Reactions	Can react with thiols at pH 6-8 to form dithiocarbamates[1].	Can have side reactions with tyrosine, serine, and threonine residues[10].
Selectivity	Selectivity between N-terminus (pKa ~8) and lysine (pKa ~10.5) can be controlled by pH. Lower pH favors N-terminal modification[7].	Similar to isothiocyanates, pH can be used to favor N-terminal modification over lysine modification.

Targeting Thiols: Cysteine Modification

The sulfhydryl group of cysteine is a highly nucleophilic and relatively rare amino acid, making it an excellent target for specific protein modification. Maleimides are the most common class of reagents for cysteine modification and serve as a primary alternative to isothiocyanates for this purpose.

Comparison of Reagents for Cysteine Modification

Feature	2-Isothiocyanatoquinoline (and other Isothiocyanates)	Maleimides
Target Residues	Thiols (Cysteine)	Thiols (Cysteine)
Reaction pH	pH 6.0 - 8.0[1]	pH 6.5 - 7.5[11]
Reaction Product	Dithiocarbamate	Thioether (via Michael addition)
Bond Stability	The dithiocarbamate linkage can be unstable[5].	The thioether bond can undergo a retro-Michael reaction, leading to reversibility and potential "payload migration"[12][13][14][15]. Hydrolysis of the succinimide ring can stabilize the adduct[12][15][16][17].
Reaction Kinetics	pH-dependent.	Very fast, with second-order rate constants in the range of 100-1000 M⁻¹s⁻¹[18]. The reaction is often complete in under 2 minutes[18].
Side Reactions	Can react with primary amines at higher pH (9-11)[1].	Can react with amines at pH > 8.5[11].
Selectivity	Good selectivity for thiols at neutral pH.	Highly chemoselective for thiols within the optimal pH range[11].

Experimental Protocols

Detailed methodologies for protein labeling are crucial for reproducible and efficient conjugation. Below are representative protocols for labeling with isothiocyanates (using FITC as an example), NHS esters, and maleimides.

Protocol 1: Protein Labeling with Fluorescein Isothiocyanate (FITC)

This protocol provides a general procedure for labeling proteins with isothiocyanates.

Materials:

• Protein of interest (2 mg/mL in amine-free buffer, e.g., 0.1 M sodium bicarbonate, pH 8.0-9.0)

• Fluorescein isothiocyanate (FITC)

• Anhydrous dimethyl sulfoxide (DMSO)

• Gel filtration column (e.g., Sephadex G-25)

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Dissolve the protein to a concentration of 2 mg/mL in the desired labeling buffer. Buffers containing primary amines (e.g., Tris, glycine) or sodium azide should be avoided[19]. If necessary, dialyze the protein against PBS overnight.

• Prepare a 1 mg/mL stock solution of FITC in anhydrous DMSO immediately before use.

• Slowly add the FITC solution to the protein solution with continuous stirring to achieve the desired molar ratio of dye to protein. A 20- to 25-fold molar excess of isothiocyanate is often effective[1].

• Protect the reaction mixture from light by wrapping the container in aluminum foil and incubate for 1-8 hours at room temperature or 4°C with gentle stirring[6][19].

• Remove excess, unreacted FITC by passing the reaction mixture through a gel filtration column equilibrated with PBS, pH 7.4. The labeled protein will elute first[19].

• Collect the protein-containing fractions and determine the degree of labeling by measuring the absorbance at 280 nm (for protein) and the absorbance maximum of the fluorophore (e.g., ~495 nm for FITC).

Protocol 2: Protein Labeling with N-Hydroxysuccinimide (NHS) Esters

This protocol outlines a typical procedure for labeling proteins with NHS esters.

Materials:

• Protein of interest (2.5 mg/mL in 0.1 M sodium bicarbonate buffer, pH 8.3)

• NHS ester-activated fluorescent dye or other molecule

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• Gel filtration column (e.g., Sephadex G-25) or desalting column

• Phosphate-buffered saline (PBS), pH 7.4

Procedure:

• Dissolve the protein in 0.1 M sodium bicarbonate buffer, pH 8.3, to a concentration of at least 2.5 mg/mL. The buffer should be free of primary amines[15].

• Prepare a 10 mM stock solution of the NHS ester in anhydrous DMSO or DMF immediately before use[2][15].

• While gently vortexing the protein solution, add the NHS ester stock solution dropwise to achieve the desired molar ratio (typically between 9:1 and 15:1 dye to protein for antibodies)[15].

• Incubate the reaction for 1 hour at room temperature, protected from light[15][20].

• Purify the conjugate by passing the reaction mixture through a gel filtration or desalting column equilibrated with PBS to remove unreacted NHS ester and byproducts[20].

• Determine the degree of labeling spectrophotometrically by measuring the absorbance at 280 nm and the absorbance maximum of the conjugated molecule.

Protocol 3: Protein Labeling with Maleimides

This protocol describes the labeling of cysteine residues with maleimide reagents.

Materials:

• Protein of interest (1-10 mg/mL in a degassed, thiol-free buffer, pH 7.0-7.5, e.g., PBS, Tris, HEPES)

• Maleimide-activated fluorescent dye or other molecule

• Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF)

• (Optional) Tris(2-carboxyethyl)phosphine (TCEP) for disulfide bond reduction

• Gel filtration column (e.g., Sephadex G-25) or other purification system

Procedure:

• Dissolve the protein in a degassed buffer at a pH between 7.0 and 7.5[12][13].

• (Optional) If the protein contains disulfide bonds that need to be reduced to expose free thiols, add a 10-fold molar excess of TCEP and incubate for 30 minutes at room temperature[3]. It is not necessary to remove TCEP before adding the maleimide reagent[21].

• Prepare a 10 mM stock solution of the maleimide reagent in anhydrous DMSO or DMF[3][13].

• Add the maleimide stock solution to the protein solution to achieve a 10-20 fold molar excess of the dye[3][13][22].

• Incubate the reaction for 2 hours at room temperature or overnight at 4°C, protected from light[3][13].

• Purify the conjugate using a gel filtration column or other appropriate chromatography method to remove unreacted maleimide[12][13].

• Determine the degree of labeling by measuring the absorbance at 280 nm and the absorbance maximum of the attached label.

Application in Signaling Pathway Analysis: The Wnt Pathway

The Wnt signaling pathway is crucial for embryonic development and adult tissue homeostasis, and its dysregulation is implicated in diseases like cancer. Wnt proteins are cysteine-rich glycoproteins that undergo post-translational modifications, making them an excellent system to study using specific amino acid labeling[20][23]. For instance, labeling of Wnt proteins or their Frizzled (FZD) receptors can be used to study ligand-receptor interactions, receptor trafficking, and downstream signaling events[22][24].

Below is a conceptual workflow illustrating how different labeling strategies could be employed to investigate the interaction between a Wnt protein and its FZD receptor.

Figure 1. Experimental workflow for studying Wnt-Frizzled interactions.

This workflow demonstrates how different reagents can be used to label specific residues on Wnt and Frizzled proteins for various downstream applications. For example, a FRET assay to study the direct interaction between Wnt and FZD could involve labeling one protein with a donor fluorophore (e.g., via an NHS ester on a lysine) and the other with an acceptor fluorophore (e.g., via a maleimide on a cysteine).

The canonical Wnt signaling pathway ultimately leads to the stabilization and nuclear translocation of β-catenin. Chemical modification of key proteins in this pathway can be used to probe their function and interactions.

Figure 2. Canonical Wnt signaling pathway.

References

• 1. researchgate.net [researchgate.net]
• 2. NHS ester protocol for labeling proteins [abberior.rocks]
• 3. アミン反応性架橋剤化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 5. Proteomic Identification of Binding Targets of Isothiocyanates: A Perspective on Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. Studying pH Dependence of a Peptide Modification with an N-hydroxysuccinimide Ester Using Mass Spectrometry — Journal of Young Investigators [jyi.org]
• 10. researchgate.net [researchgate.net]
• 11. Mastering Maleimide Reactions in Bioconjugation: Your Ultimate Hands-On Guide | AxisPharm [axispharm.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. d-nb.info [d-nb.info]
• 14. Tunable degradation of maleimide-thiol adducts in reducing environments - PMC [pmc.ncbi.nlm.nih.gov]
• 15. vectorlabs.com [vectorlabs.com]
• 16. prolynxinc.com [prolynxinc.com]
• 17. library.ncifrederick.cancer.gov [library.ncifrederick.cancer.gov]
• 18. researchgate.net [researchgate.net]
• 19. researchgate.net [researchgate.net]
• 20. Maleimide-thiol adducts stabilized through stretching - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Macrocyclic peptides that inhibit Wnt signalling via interaction with Wnt3a - PMC [pmc.ncbi.nlm.nih.gov]
• 22. creativepegworks.com [creativepegworks.com]
• 23. mdpi.com [mdpi.com]
• 24. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Isothiocyanatoquinoline: A Step-by-Step Guide for Laboratory Professionals

For Immediate Reference: Treat all 2-Isothiocyanatoquinoline waste as hazardous. This includes pure chemical, contaminated solutions, and any materials that have come into contact with the compound. Adherence to institutional and local regulations for hazardous waste disposal is mandatory. The following procedures provide a comprehensive guide for the safe handling and disposal of 2-Isothiocyanatoquinoline in a laboratory setting.

I. Understanding the Hazards

2-Isothiocyanatoquinoline is a reactive chemical that combines the hazards of both the quinoline ring system and the isothiocyanate functional group. Quinoline itself is recognized as a carcinogen and is toxic if ingested, inhaled, or absorbed through the skin.[1] Isothiocyanates are known irritants and sensitizers, capable of causing severe skin, eye, and respiratory tract irritation.[2] Therefore, proper handling and disposal are critical to ensure personnel safety and environmental protection.

II. Personal Protective Equipment (PPE)

Before handling 2-Isothiocyanatoquinoline in any capacity, including for disposal, the following personal protective equipment must be worn:

PPE Category	Specification	Rationale
Hand Protection	Nitrile gloves.	Provides a barrier against skin contact. Gloves must be inspected before use and disposed of as hazardous waste after handling the chemical.[1]
Eye Protection	Indirect-vent, impact and splash-resistant goggles.	Protects eyes from splashes and vapors.[3]
Body Protection	A laboratory coat.	Prevents contamination of personal clothing.[1]
Respiratory	Use in a well-ventilated area or a chemical fume hood.	Avoids inhalation of vapors or mists.[1]

III. Step-by-Step Disposal Procedure

This procedure outlines the steps for the safe disposal of 2-Isothiocyanatoquinoline waste.

• Waste Segregation and Collection :

  • Solid Waste : Collect un-used or expired 2-Isothiocyanatoquinoline, as well as grossly contaminated items such as pipette tips, weigh boats, and contaminated gloves, in a dedicated, properly labeled, and sealed hazardous waste container.[2][3]

  • Liquid Waste : Collect solutions containing 2-Isothiocyanatoquinoline in a separate, leak-proof, and clearly labeled hazardous waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) department.

  • Sharps : Any needles or other sharps contaminated with 2-Isothiocyanatoquinoline must be disposed of in a designated sharps container that is also labeled as hazardous chemical waste.

• Container Labeling :

  • All waste containers must be clearly labeled with the words "Hazardous Waste."

  • The full chemical name, "2-Isothiocyanatoquinoline," must be written on the label.

  • Include an approximate concentration and the date the waste was first added to the container.

  • Ensure the appropriate hazard pictograms (e.g., toxic, irritant) are displayed.

• Storage of Waste :

  • Store waste containers in a designated satellite accumulation area within the laboratory.

  • Ensure containers are tightly sealed to prevent leakage or evaporation.[1]

  • Store in a cool, dry, and well-ventilated location away from incompatible materials.

• Waste Pickup and Disposal :

  • Contact your institution's EHS department to arrange for the pickup of the hazardous waste.

  • Do not pour any 2-Isothiocyanatoquinoline waste down the drain.[1][3]

  • Disposal must be carried out by a licensed hazardous material disposal company.[4]

IV. Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Alert : Alert personnel in the immediate area and evacuate if necessary.

• Ensure Proper PPE : Before attempting to clean the spill, don the appropriate PPE as outlined in Section II.

• Contain the Spill : Prevent the spill from spreading.

• Absorb and Collect : For liquid spills, use an inert absorbent material (such as vermiculite, sand, or earth) to soak up the chemical.[1] Carefully sweep or scoop the absorbed material and any solid spill into a designated hazardous waste container.

• Decontaminate the Area : Clean the spill area with an appropriate solvent (check with your institution's EHS for recommendations), and collect the cleaning materials as hazardous waste.

• Ventilate : Ensure the area is well-ventilated after the cleanup is complete.[3]

V. Experimental Workflow and Disposal Logic

The following diagrams illustrate the logical flow for handling and disposing of 2-Isothiocyanatoquinoline.

References

• 1. research.uga.edu [research.uga.edu]
• 2. nj.gov [nj.gov]
• 3. nj.gov [nj.gov]
• 4. cleanchemlab.com [cleanchemlab.com]

Essential Safety and Operational Guidance for 2-Isothiocyanatoquinoline

Researchers, scientists, and drug development professionals must exercise caution when handling 2-Isothiocyanatoquinoline due to its hazardous properties. This document provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the safe handling of this compound in a laboratory setting.

Hazard Identification and Personal Protective Equipment (PPE)

2-Isothiocyanatoquinoline is classified as a hazardous substance. It is harmful if swallowed, toxic in contact with skin, and causes skin and serious eye irritation. It is also harmful to aquatic life with long-lasting effects. Adherence to the following personal protective equipment (PPE) guidelines is mandatory to minimize exposure and ensure personal safety.

Personal Protective Equipment (PPE)	Specification	Source
Eye Protection	Tight sealing safety goggles or face shield.	[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene). Users should consult glove manufacturer's compatibility data.	[3][4]
Skin and Body Protection	Wear appropriate protective gloves and clothing to prevent skin exposure.[1] This includes a lab coat, closed-toe shoes, and long pants. For larger quantities or risk of splashing, consider a chemical-resistant apron or coveralls.[3][5]	[1][5]
Respiratory Protection	Use only under a chemical fume hood.[2] If the fume hood is not available or insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[1][2]	[1][2]

First Aid Measures

Immediate response is critical in the event of exposure to 2-Isothiocyanatoquinoline.

Exposure Route	First Aid Procedure	Source
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor/physician.	[1]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes. If skin irritation occurs, get medical advice/attention. Take off contaminated clothing and wash before reuse.	[1]
Ingestion	Rinse mouth. Call a POISON CENTER or doctor/physician if you feel unwell.	[1]
Inhalation	Remove victim to fresh air and keep at rest in a position comfortable for breathing. Call a POISON CENTER or doctor/physician if you feel unwell.	[1][4]

Handling and Storage

Proper handling and storage procedures are crucial to maintaining the stability of 2-Isothiocyanatoquinoline and ensuring a safe laboratory environment.

Procedure	Guideline	Source
Handling	Use only under a chemical fume hood.[2] Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust, fume, gas, mist, vapors, or spray.[1] Wash hands thoroughly after handling.	[1][2]
Storage	Keep containers tightly closed in a dry, cool, and well-ventilated place.[1] Protect from light.[1] Store locked up.	[1]
Incompatible Materials	Strong oxidizing agents, strong acids.	[1][2]

Experimental Workflow and Disposal Plan

The following diagram outlines the standard operational procedure for handling 2-Isothiocyanatoquinoline from acquisition to disposal. Adherence to this workflow is critical for safety and regulatory compliance.

Workflow for Handling 2-Isothiocyanatoquinoline

Disposal Plan:

Dispose of contents and container to an approved waste disposal plant. All waste materials, including empty containers, contaminated PPE, and experimental residues, must be collected in clearly labeled, sealed containers. Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose of down the drain or in general waste.

References

• 1. fishersci.com [fishersci.com]
• 2. fishersci.com [fishersci.com]
• 3. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 4. cdn.chemservice.com [cdn.chemservice.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]